3-Cyclopropyl-5-ethyl-4-methylisoxazole

Core Science & Biosynthesis

3-Cyclopropyl-5-ethyl-4-methylisoxazole chemical properties

3-Cyclopropyl-5-ethyl-4-methylisoxazole: A Comprehensive Guide to its Chemical Properties, Pharmacophoric Utility, and Experimental Workflows

Executive Summary

In modern medicinal chemistry and agrochemical development, the isoxazole ring serves as a privileged scaffold. Specifically, highly substituted derivatives like 3-cyclopropyl-5-ethyl-4-methylisoxazole (CAS: 24106-63-6) [1] offer a unique combination of steric shielding, lipophilicity, and electronic tuning. As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties of this specific building block, analyze its role as a pharmacophore, and provide self-validating experimental protocols for its functionalization and evaluation.

Physicochemical Profiling & Electronic Structure

The core of 3-cyclopropyl-5-ethyl-4-methylisoxazole is a five-membered heteroaromatic ring containing adjacent nitrogen and oxygen atoms. This architecture dictates its fundamental chemical behavior:

• Electronic Tuning via Hyperconjugation: The isoxazole core is inherently electron-rich but highly polarized due to the electronegative N and O atoms. The addition of a 4-methyl and a 5-ethyl group fundamentally alters the ring's electron density. These alkyl substituents act as electron donors via hyperconjugation, pushing electron density into the π-system[2]. This increases the basicity of the nitrogen atom slightly and stabilizes the ring against nucleophilic attack.

• Steric Shielding & The Cyclopropyl Effect: The 3-cyclopropyl group is a critical structural feature. Unlike flexible alkyl chains (e.g., propyl or butyl), the cyclopropyl ring is rigid, flat, and possesses high s-character in its C-C bonds. It provides a dense steric boundary that shields the vulnerable N-O bond from rapid enzymatic cleavage while significantly enhancing the overall lipophilicity (cLogP) of the molecule without adding excessive molecular weight[3].

Table 1: Calculated Physicochemical Properties of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

Property	Value	Pharmacological Implication
Molecular Formula	C₉H₁₃NO	Small, efficient building block.
Molecular Weight	151.21 g/mol	High ligand efficiency potential.
H-Bond Donors (HBD)	0	Enhances membrane permeability.
H-Bond Acceptors (HBA)	2 (N, O)	Facilitates target protein binding[4].
Topological PSA (tPSA)	26.0 Ų	Excellent potential for blood-brain barrier (BBB) penetration.
Estimated LogP (cLogP)	~2.6	Optimal lipophilicity for oral bioavailability.

Pharmacophoric Utility in Target Binding

Isoxazole derivatives are not merely structural spacers; they actively participate in target recognition. The structural characteristics of the isoxazole core enable a variety of noncovalent interactions, particularly hydrogen bonding (via the N and O receptors) and π-π stacking[4].

In the context of Farnesoid X Receptor (FXR) agonists , cyclopropyl-substituted isoxazoles (such as the clinical candidate PX20606) utilize the cyclopropyl group to anchor the molecule deep within a specific hydrophobic pocket of the FXR ligand-binding domain[3]. Conversely, in agrochemistry, cyclopropyl isoxazoles act as sophisticated prodrugs. For example, in HPPD inhibitors (like isoxaflutole analogs), the isoxazole ring is enzymatically cleaved in planta to form an active diketonitrile, which then binds to the target enzyme[5].

Fig 1: Pharmacophoric interactions of the substituted isoxazole core with target protein pockets.

Table 2: Comparative Utility of Isoxazole Scaffolds[2][3][5]

Application Area	Target / Mechanism	Role of the Isoxazole Scaffold
Metabolic Disease	FXR Agonism	Acts as a rigid core; positions lipophilic groups (cyclopropyl) into binding pockets.
Agrochemicals	HPPD Inhibition	Functions as a stable prodrug; undergoes targeted ring scission to release the active pharmacophore.
Antimicrobials	Ribosomal Inhibition	Improves pharmacokinetic characteristics and provides critical H-bond acceptors.

Experimental Methodologies

To utilize 3-cyclopropyl-5-ethyl-4-methylisoxazole effectively, researchers must understand how to functionalize it and how to evaluate its metabolic fate. Below are two self-validating protocols designed with built-in causality and control mechanisms.

Protocol 1: Radical Activation for Cross-Coupling (Benzylic Bromination)

Because the isoxazole ring is fully substituted, late-stage functionalization requires activating the alkyl side chains. The secondary carbon of the 5-ethyl group is highly susceptible to radical bromination due to resonance stabilization from the adjacent heteroaromatic π-system.

Causality: We utilize N-Bromosuccinimide (NBS) as it provides a low, steady-state concentration of Br₂, preventing unwanted electrophilic addition. Azobisisobutyronitrile (AIBN) is chosen as the thermal radical initiator because it decomposes predictably at 80°C to generate stable, neutral radicals.

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 eq of 3-cyclopropyl-5-ethyl-4-methylisoxazole in anhydrous carbon tetrachloride (CCl₄) or (trifluoromethyl)benzene (as a greener alternative) under an argon atmosphere.

• Reagent Addition: Add 1.05 eq of NBS and 0.1 eq of AIBN. Validation Check: Keep NBS strictly stoichiometric to prevent di-bromination.

• Thermal Initiation: Heat the reaction mixture to 80°C under reflux.

• Monitoring: Monitor via TLC (Hexane/EtOAc) or LC-MS. The reaction typically completes within 2–4 hours.

• Workup: Cool to room temperature. The byproduct, succinimide, will precipitate and float. Filter the mixture, wash the filtrate with saturated Na₂S₂O₃ to quench residual bromine, dry over MgSO₄, and concentrate.

• Downstream Application: The resulting mono-brominated intermediate is a highly reactive electrophile, ready for immediate SN2 coupling with amines or Suzuki-Miyaura cross-coupling.

Protocol 2: In Vitro Microsomal Stability Assay

A known metabolic liability of isoxazoles is the reductive cleavage of the N-O bond mediated by Cytochrome P450 (CYP450) enzymes. Testing the stability of derivatives built from this scaffold is mandatory.

Causality: Liver microsomes contain the membrane-bound CYP450 enzymes. However, these enzymes are inactive without an electron source. By initiating the reaction with NADPH (the obligate electron donor), we isolate CYP450-mediated metabolism from background chemical degradation.

Fig 2: Step-by-step experimental workflow for in vitro microsomal stability testing.

Step-by-Step Workflow:

• Matrix Preparation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Enzyme Addition: Add human or rat liver microsomes to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Self-Validating Controls:

  • Positive Control: Run a parallel assay using Verapamil (a known high-clearance compound) to validate enzymatic activity.

  • Negative Control: Run a parallel assay omitting NADPH to validate the chemical stability of the isoxazole ring in the buffer matrix.

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Sampling & Quenching: At predetermined time points (e.g., 0, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile (ACN) containing an internal standard.

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (t₁/₂) and intrinsic clearance (CLint) based on parent compound depletion.

References

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• Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides.
• 3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists.MDPI.

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Spectroscopic data of 3-Cyclopropyl-5-ethyl-4-methylisoxazole (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Profile of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

Introduction: Elucidating a Novel Isoxazole Structure

In the fields of medicinal chemistry and materials science, the isoxazole scaffold is a privileged five-membered heterocycle, valued for its wide range of biological activities and utility as a synthetic intermediate. The specific analogue, 3-Cyclopropyl-5-ethyl-4-methylisoxazole, represents a novel structure whose unambiguous identification is paramount for any research or development application. The molecular structure is as follows:

Confirmation of such a structure relies on a synergistic application of modern spectroscopic techniques. Mass spectrometry (MS) determines the molecular weight and provides fragmentation patterns that reveal structural motifs. Infrared (IR) spectroscopy identifies the functional groups and bond types present. Finally, Nuclear Magnetic Resonance (NMR) spectroscopy offers a detailed map of the carbon-hydrogen framework, confirming connectivity and stereochemistry.

This guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for 3-Cyclopropyl-5-ethyl-4-methylisoxazole. While a complete experimental dataset for this specific molecule is not publicly cataloged, this document leverages established principles of spectroscopy and data from analogous structures to construct a reliable and scientifically-grounded predictive profile. This approach mirrors the process a research scientist would undertake when characterizing a newly synthesized compound, providing a robust framework for its identification.

Mass Spectrometry (MS): Molecular Integrity and Fragmentation

Mass spectrometry is the first line of analysis to confirm the molecular weight of a target compound and to gain insight into its structural stability and composition through fragmentation analysis. For 3-Cyclopropyl-5-ethyl-4-methylisoxazole (C₉H₁₃NO), the calculated exact mass is 151.0997 g/mol .

Predicted Mass Spectrum (Electron Ionization)

Under Electron Ionization (EI) conditions, the molecule is expected to produce a distinct molecular ion (M⁺•) and a series of characteristic fragment ions. The fragmentation of isoxazoles is known to proceed via ring-opening mechanisms, often initiated by the cleavage of the weak N-O bond.[1][2][3]

Predicted m/z	Ion Formula	Identity / Likely Loss	Causality
151	[C₉H₁₃NO]⁺•	Molecular Ion (M⁺•)	Ionization of the parent molecule. Expected to be of moderate to high intensity.
136	[C₈H₁₀NO]⁺	[M - CH₃]⁺	Loss of the 4-methyl group, a common fragmentation for methylated aromatics.
122	[C₇H₈NO]⁺	[M - C₂H₅]⁺	Loss of the 5-ethyl group via benzylic-type cleavage relative to the ring.
110	[C₆H₈N]⁺	[M - C₂H₅ - CO]⁺	Subsequent loss of carbon monoxide from the m/z 122 fragment following ring rearrangement.
82	[C₅H₆N]⁺	Acetonitrile fragment	A characteristic fragmentation pathway of the isoxazole ring involves rearrangement and cleavage to form stable nitrile-containing ions.[1]
68	[C₄H₆N]⁺	Cyclopropylnitrile fragment	Cleavage yielding the cyclopropyl group attached to the nitrogen.

Proposed Fragmentation Pathway

The fragmentation is initiated by the ionization of the molecule. The primary fragmentation events involve the cleavage of the substituents on the isoxazole ring and the characteristic rupture of the ring itself.

Caption: Fig 1. Predicted EI-MS fragmentation pathway.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

A robust protocol is essential for acquiring high-quality mass spectra.

• Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a volatile solvent such as methanol or dichloromethane.

• Instrument Calibration: Calibrate the mass spectrometer across the desired mass range (e.g., m/z 50-500) using a suitable calibration standard (e.g., perfluorotributylamine, PFTBA).

• Sample Introduction: Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Utilize a standard electron ionization energy of 70 eV to induce fragmentation.[4]

• Analysis: Scan the mass range and acquire the spectrum. The resulting data will show the relative abundance of the parent ion and its various fragments.

• Data Processing: Process the raw data to identify the m/z values of significant peaks and compare them against the predicted fragmentation pattern.

Infrared (IR) Spectroscopy: Mapping Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups within a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.

Predicted IR Absorption Bands

The structure of 3-Cyclopropyl-5-ethyl-4-methylisoxazole contains several key functional groups that will give rise to characteristic absorption bands. The predictions are based on data from similarly substituted isoxazole systems.[5][6][7]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3100 - 3000	C-H Stretch	Cyclopropyl C-H	Medium
2980 - 2850	C-H Stretch	Ethyl & Methyl C-H (sp³)	Strong
~1610	C=N Stretch	Isoxazole Ring	Medium-Strong
~1570	C=C Stretch	Isoxazole Ring	Medium
1460 & 1380	C-H Bend	CH₃ and CH₂ Scissoring/Bending	Medium
~1420	N-O Stretch	Isoxazole Ring	Medium-Strong
~1020	C-O Stretch	Isoxazole Ring	Strong
~880	=C-H Bend	Isoxazole Ring Out-of-Plane Bend	Medium

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common sampling technique that requires minimal sample preparation.[8][9][10]

• Background Scan: Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and acquire a background spectrum of the empty crystal. This is crucial to subtract atmospheric and instrument-related absorptions.

• Sample Application: Place a small amount (1-5 mg) of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Acquire the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.[9]

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Clean the crystal thoroughly after analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and number of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The proton NMR spectrum is predicted to show distinct signals for each unique proton environment. A key diagnostic feature will be the upfield signals of the cyclopropyl protons, which are highly shielded due to the ring's unique magnetic anisotropy.[11][12][13]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality
~2.70	q (quartet)	2H	-CH₂ -CH₃	Protons on the methylene group are deshielded by the isoxazole ring and split by the adjacent methyl group.
~2.15	s (singlet)	3H	Isoxazole-CH₃	Methyl group directly attached to the sp² carbon of the isoxazole ring. No adjacent protons to cause splitting.
~1.85	m (multiplet)	1H	Cyclopropyl-CH	The methine proton of the cyclopropyl group is deshielded relative to the methylenes and is coupled to the four non-equivalent methylene protons.
~1.25	t (triplet)	3H	-CH₂-CH₃	Protons on the terminal methyl group are split by the adjacent methylene group.
~1.10	m (multiplet)	2H	Cyclopropyl-CH₂	One pair of diastereotopic methylene protons on the cyclopropyl ring. Highly shielded.[11][13]
~0.90	m (multiplet)	2H	Cyclopropyl-CH₂	The other pair of diastereotopic methylene protons on the cyclopropyl ring. Highly shielded.[11][13]

Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃)

The ¹³C NMR spectrum provides one signal for each unique carbon atom in the molecule.

Chemical Shift (δ, ppm)	Carbon Assignment	Causality
~170.0	C5 (Ethyl-C =N)	Quaternary carbon of the isoxazole ring, deshielded by attachment to nitrogen and the ring system.
~165.0	C3 (Cyclopropyl-C =N)	Quaternary carbon of the isoxazole ring, deshielded by attachment to the cyclopropyl group and nitrogen.
~112.0	C4 (Methyl-C =C)	Quaternary carbon of the isoxazole ring, shielded relative to C3 and C5.
~21.0	C H₂-CH₃	Ethyl group methylene carbon.
~11.5	-CH₂-C H₃	Ethyl group methyl carbon.
~10.0	Isoxazole-C H₃	Methyl carbon attached to the isoxazole ring.
~8.0	Cyclopropyl C H₂	The two equivalent methylene carbons of the cyclopropyl ring. Highly shielded.[14]
~6.0	Cyclopropyl C H	The methine carbon of the cyclopropyl ring.

Visualizing NMR Assignments

The following diagram illustrates the relationship between the molecular structure and its predicted NMR signals.

Caption: Fig 2. Correlation of structure with predicted ¹H NMR signals.

Experimental Protocol: ¹H and ¹³C NMR Acquisition

Acquiring high-quality, reproducible NMR data requires adherence to a strict protocol.[15][16][17]

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (or 20-50 mg for ¹³C NMR) into a clean vial. Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) containing an internal standard (0.03% Tetramethylsilane, TMS).[16]

• Transfer: Filter the solution through a pipette with a cotton plug into a clean, 5 mm NMR tube to a height of about 4-5 cm.

• Instrument Setup: Insert the sample into the spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent to stabilize the magnetic field.

• Shimming: Perform automated or manual shimming of the magnetic field to maximize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.

• Tuning and Matching: Tune the probe to the correct frequency for the nucleus being observed (¹H or ¹³C) to ensure maximum signal sensitivity.

• Acquisition:

  • For ¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient relaxation delay (e.g., 5 seconds) and an appropriate number of scans (typically 8 to 16) are used to ensure accurate integration.

  • For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the resulting spectrum and calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. Integrate the signals in the ¹H spectrum.

Conclusion: A Cohesive Spectroscopic Signature

The structural confirmation of 3-Cyclopropyl-5-ethyl-4-methylisoxazole is achieved through the combined interpretation of its MS, IR, and NMR data. The mass spectrum will confirm the molecular weight of 151.10 g/mol and show characteristic losses of its alkyl substituents. The IR spectrum will verify the presence of the isoxazole ring and the aliphatic C-H bonds. Most definitively, the ¹H and ¹³C NMR spectra will provide a complete map of the carbon-hydrogen framework, highlighted by the unique upfield chemical shifts of the cyclopropyl group and the distinct patterns of the ethyl and methyl substituents. Together, this predicted spectroscopic profile provides a robust and reliable benchmark for the positive identification of this novel compound.

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• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• Bouchoux, G., & Hoppilliard, Y. (1981). Fragmentation mechanisms of isoxazole. Organic Mass Spectrometry, 16(10), 459–464.

• Journal of the American Society for Mass Spectrometry. (2023, March 23). Collision Induced Dissociation of Deprotonated Isoxazole and 3-Methyl Isoxazole via Direct Chemical Dynamics Simulations. Retrieved from [Link]

• Zhang, J. Y., et al. (2004). Collision-induced dissociation of valdecoxib metabolites: a novel rearrangement involving an isoxazole ring. Journal of Mass Spectrometry, 39(3), 329-338.
• Guliyev, K.G., et al. (2026). INTERRELATION OF CHEMICAL SHIFTS IN THE SPECTRA OF NMR 13C OF FUNCTIONALLLY SUBSTITUTED CYCLOPROPYL STYRENES AND SOME PARAMETERS OF THEIR REACTIVITY. CHEMICAL PROBLEMS.

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• ResearchGate. (n.d.). The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum. Retrieved from [Link]

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Biological Activity of Cyclopropyl-Containing Isoxazoles: A Technical Guide to Design, Synthesis, and Therapeutic Application

Executive Summary

As medicinal chemistry and agrochemical design evolve, the strategic incorporation of specific pharmacophores is essential for overcoming pharmacokinetic and pharmacodynamic bottlenecks. The isoxazole ring—a five-membered heterocycle containing adjacent nitrogen and oxygen atoms—offers a unique balance of aromaticity and targeted lability[1]. When functionalized with a cyclopropyl group, this scaffold transforms into a highly versatile vector.

As a Senior Application Scientist, I have structured this technical guide to dissect the causality behind why the cyclopropyl-isoxazole motif is so effective. We will explore its mechanistic pathways, review its broad-spectrum biological activities, and provide field-proven, self-validating protocols for its synthesis and evaluation.

The Rationale: Why Cyclopropyl-Isoxazoles?

The pairing of an isoxazole core with a cyclopropyl substituent is not a random structural variation; it is a calculated design choice driven by three physicochemical pillars:

• Modulation of Lipophilicity and Clearance: The cyclopropyl ring provides a rigid, lipophilic vector that enhances membrane permeability without the massive entropic penalty associated with flexible, linear alkyl chains. In the optimization of anti-Trypanosoma cruzi agents, replacing heavier aromatic rings with a 3-cyclopropyl isoxazole moiety restored antiparasitic potency while dramatically improving aqueous solubility and microsomal clearance profiles[2].

• Metabolic Shielding: Unlike linear alkyl groups which are highly susceptible to β -oxidation and rapid cytochrome P450 (CYP450) metabolism, the strained sp3 carbons of the cyclopropyl ring resist oxidative degradation, thereby extending the compound's half-life in vivo[3].

• Controlled Prodrug Activation: The N-O bond of the isoxazole ring is relatively weak. In specific biological environments, this bond can undergo targeted cleavage. For example, in agrochemical applications, 5-cyclopropyl-isoxazole-4-carboxamides act as prodrugs; the ring opens to form an active diketonitrile (DKN) species that potently inhibits target enzymes[4].

Spectrum of Biological Activity

The cyclopropyl-isoxazole scaffold has been successfully deployed across multiple therapeutic and agrochemical domains:

Agrochemicals: HPPD Inhibition

In the development of bleaching herbicides, compounds like N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides are designed to target 4-hydroxyphenylpyruvate dioxygenase (HPPD)[4]. The isoxazole itself is inactive against HPPD; however, upon biotic or abiotic cleavage of the N-O bond, it rearranges into a diketonitrile (DKN). The DKN acts as a bidentate ligand, chelating the Fe(II) atom in the HPPD active site, thereby halting the biosynthesis of plastoquinone and carotenoids[4].

Metabolic Diseases: FXR Agonism

Farnesoid X Receptor (FXR) agonists are critical for treating metabolic and liver diseases. Recent drug discovery campaigns have utilized cyclopropyl linkers to connect the isoxazole core to terminal aryl groups. This specific structural modification significantly improves the ADME (Absorption, Distribution, Metabolism, and Excretion) properties and in vivo pharmacology compared to older, more lipophilic linkers[3].

Oncology: CYP17A1 Inhibition

In prostate cancer research, steroidal compounds featuring a cyclopropyl-isoxazole side chain have been synthesized to inhibit CYP17A1 (17 α -hydroxylase/17,20-lyase)[5]. The cyclopropyl group aids in the precise spatial positioning of the isoxazole nitrogen, allowing it to coordinate effectively with the heme iron of the CYP17A1 enzyme, thereby disrupting androgen biosynthesis[5].

Quantitative Data Summary

The following table synthesizes the biological efficacy of various cyclopropyl-isoxazole derivatives across different targets.

Compound Class / Motif	Target / Application	Activity Metric	Key Advantage of Cyclopropyl-Isoxazole	Ref
N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides	HPPD (Agrochemical)	EC50​≈1.05μM (as DKN)	Enables prodrug activation; excellent postemergence herbicidal activity.	[4]
Isoxazole FXR Agonists (Cyclopropyl linker)	FXR (Metabolic)	High target potency	Improved physicochemical and in vivo ADME profiles vs. standard linkers.	[3]
3-Cyclopropyl isoxazole indole-2-carboxamides	Trypanosoma cruzi	pEC50​>5.0	Restored potency, improved solubility, and favorable clearance profiles.	[2]
Isoxazolyl Steroids (Cyclopropyl side chain)	CYP17A1 (Oncology)	Moderate to high inhibition	Precise spatial coordination with heme iron; stable side-chain vector.	[5]

Visualizing the Mechanisms

To understand the causality of these molecules, we must map their pathways. Below are the structural logic diagrams detailing the prodrug activation mechanism and the self-validating experimental workflow.

Fig 1. Prodrug activation pathway of cyclopropyl-isoxazoles via N-O bond cleavage.

Fig 2. Self-validating synthetic and biological screening workflow for cyclopropyl-isoxazoles.

Experimental Protocols

A protocol is only as good as its built-in validation. The following methodologies are designed as self-validating systems, ensuring that false positives are caught early in the drug development pipeline.

Protocol 1: Synthesis of 5-Cyclopropyl-isoxazole Derivatives via 1,3-Dipolar Cycloaddition

This method utilizes a 1,3-dipolar cycloaddition between a cyclopropyl-substituted alkyne and an in situ generated nitrile oxide[1].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve the appropriate hydroximoyl chloride (1.0 eq) and cyclopropylacetylene (1.2 eq) in anhydrous toluene (0.2 M concentration) under an inert argon atmosphere. Causality: Toluene is chosen for its high boiling point and non-polar nature, which stabilizes the transition state of the cycloaddition[1].

• In Situ Dipole Generation: Add triethylamine (1.5 eq) dropwise over 30 minutes at 0°C. Causality: Slow addition is critical. Triethylamine dehydrohalogenates the hydroximoyl chloride to form the highly reactive nitrile oxide. Rapid addition leads to unwanted dimerization of the nitrile oxide into furoxans.

• Cycloaddition: Heat the reaction mixture to 80°C for 4-6 hours. Monitor the disappearance of the alkyne via TLC (Hexanes:EtOAc 8:2).

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with ethyl acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Validation & QC (Critical Step): Purify via flash column chromatography. Validate the structure using 1H -NMR. Self-Validation: Look for the diagnostic singlet of the isoxazole C4-H proton (typically around δ 6.0 - 6.5 ppm) and the distinct multiplets of the cyclopropyl protons ( δ 0.8 - 1.2 ppm). Confirm the mass via LC-MS ( [M+H]+ peak).

Protocol 2: In Vitro HPPD Enzyme Inhibition Assay

Because cyclopropyl-isoxazoles often act as prodrugs, the assay must account for the conversion of the isoxazole to the active DKN form[4].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.0), 2 mM sodium ascorbate, and 10μM FeSO4​ . Causality: Ascorbate and Fe(II) are mandatory co-factors for HPPD activity; omitting them will result in a false-negative baseline.

• Compound Pre-incubation: Incubate the recombinant HPPD enzyme ( 0.5μg/mL ) with varying concentrations of the cyclopropyl-isoxazole compound (or its pre-cleaved DKN derivative) for 30 minutes at 25°C. Causality: This pre-incubation is non-negotiable for prodrug variants, as the isoxazole core requires time to undergo ring-opening to form the active DKN species[4].

• Substrate Addition: Initiate the reaction by adding the substrate, 4-hydroxyphenylpyruvate (HPP), to a final concentration of 100μM .

• Kinetic Readout: Monitor the decrease in absorbance at 318 nm (corresponding to the consumption of HPP and formation of homogentisate) continuously for 10 minutes using a microplate reader.

• Validation & QC (Critical Step):

  • Positive Control: Run the assay parallel with Mesotrione (a known HPPD inhibitor) to validate enzyme viability[4].

  • Negative Control: Run a vehicle (DMSO) control to establish baseline Vmax​ .

  • Calculate the IC50​ using non-linear regression analysis (e.g., four-parameter logistic curve).

References

• Source: MedChemExpress / PubMed (PMID: 27268696)
• Advances in isoxazole chemistry and their role in drug discovery Source: NIH / PMC URL
• Synthesis and Biological Evaluation of New Isoxazolyl Steroids as Anti-Prostate Cancer Agents Source: MDPI URL
• Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity Source: NIH / PMC URL
• Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides Source: PubMed / Journal of Agricultural and Food Chemistry URL

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Therapeutic Horizons of Substituted Isoxazoles: A Technical Guide to Synthesis, Pharmacology, and Drug Discovery

Executive Summary

Substituted isoxazoles represent a privileged scaffold in medicinal chemistry. Characterized by a five-membered heterocyclic ring containing adjacent oxygen and nitrogen atoms, the isoxazole nucleus provides unique electronic properties, hydrogen-bonding capabilities, and metabolic stability. This technical guide elucidates the mechanistic pharmacology, quantitative structure-activity relationships (QSAR), and synthetic methodologies of isoxazole derivatives, providing a self-validating framework for researchers and drug development professionals.

The Isoxazole Scaffold in Pharmacology

The weak N-O bond in isoxazoles, while potentially labile under strongly reducing conditions, is remarkably stable in physiological environments, allowing it to act as a 1[1]. The U.S. FDA has approved numerous drugs containing the isoxazole moiety across multiple therapeutic classes:

• Anti-inflammatory: Valdecoxib (Selective COX-2 inhibitor)

• Antimicrobial: Sulfamethoxazole (Dihydropteroate synthetase inhibitor), Cloxacillin (Beta-lactamase resistant antibiotic)

• Endocrinology: Danazol (Synthetic steroid derivative)

• Neurology: Zonisamide (Anticonvulsant)

Mechanisms of Action & Target Engagement

Cyclooxygenase (COX) Inhibition

Substituted isoxazoles, particularly 3,4,5-trisubstituted and 3,5-disubstituted variants, exhibit profound selectivity for the COX-2 isoenzyme. The spatial arrangement of the isoxazole ring allows the substituents (e.g., sulfonamide or methylsulfonyl groups) to insert deeply into the secondary side pocket of COX-2, which is absent in COX-1. This steric complementarity dictates the causality of their 2[2].

Anticancer Activity via Apoptosis and Kinase Inhibition

Recent high-throughput screens have identified isoxazole-carboxamides as potent antiproliferative agents. Compounds like MYM4 demonstrate dual functionality: inhibiting COX-2 (which is often overexpressed in tumor microenvironments) and. The isoxazole core acts as a rigid linker, orienting pharmacophores to optimally interact with the ATP-binding pockets of various kinases.

Quantitative Data: Pharmacodynamics of Isoxazole Derivatives

To benchmark the efficacy of novel isoxazole derivatives against established standards, the following table summarizes key IC50 values derived from recent in vitro assays[2][3][4].

Compound / Derivative	Primary Target / Cell Line	IC50 Value	Therapeutic Indication
Celecoxib (Standard)	COX-2 Enzyme	0.04 µM	Anti-inflammatory
Compound 6a	COX-2 Enzyme	0.128 µM	Anti-inflammatory
Compound MYM4	COX-2 / HeLa Cells	0.24 µM / 1.57 µM	Anti-inflammatory / Anticancer
Compound 2b	COX-1 / HeLa Cells	0.239 µM / 0.11 µg/mL	Anticancer
Compound C5	COX-2 Enzyme	0.85 µM	Anti-inflammatory
Compound 150	15-LOX Enzyme	8.15 µM	Anti-inflammatory

Synthetic Methodology: Regioselective [3+2] Cycloaddition

The most robust method for synthesizing 3,5-disubstituted isoxazoles is the 5 between a terminal alkyne and an in situ generated nitrile oxide[5].

Causality in Experimental Design: Nitrile oxides are highly unstable and prone to dimerization into furoxans. Therefore, they must be generated in situ from aldoximes using an oxidizing agent. The use of a Copper(I) catalyst forces the reaction through a stepwise, metallated intermediate rather than a concerted thermal pathway. This drastically lowers the activation energy and6[6], eliminating the need for complex downstream chromatographic separation of 3,4-isomers.

Step-by-Step Protocol: Cu(I)-Catalyzed Synthesis of 3,5-Disubstituted Isoxazoles

Self-Validating System: This protocol includes a brine wash and specific TLC validation steps to ensure the complete consumption of the unstable nitrile oxide intermediate and the removal of copper salts before isolation.

• Preparation of the Dipole Precursor: Dissolve 1.0 mmol of the substituted benzaldoxime in 5 mL of a 1:1 mixture of tert-butanol and water.

• In Situ Halogenation/Oxidation: Add 1.1 mmol of N-chlorosuccinimide (NCS) to the solution. Stir at room temperature for 30 minutes. Validation: TLC should indicate the disappearance of the aldoxime, confirming conversion to the hydroximoyl chloride.

• Catalyst Activation: In a separate vial, dissolve 5 mol% CuSO4·5H2O and 10 mol% sodium ascorbate in 1 mL of water. The solution will turn from blue to pale yellow, indicating the successful reduction of Cu(II) to the active Cu(I) species.

• Cycloaddition: Add 1.0 mmol of the terminal alkyne (dipolarophile) to the reaction mixture, followed immediately by the dropwise addition of the Cu(I) catalyst solution.

• Base Addition: Add 1.1 mmol of KHCO3 to facilitate the dehydrohalogenation of the hydroximoyl chloride, generating the nitrile oxide in situ.

• Incubation: Stir vigorously at room temperature for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3) until the alkyne is fully consumed.

• Workup & Purification: Dilute with 15 mL of Ethyl Acetate. Wash the organic layer sequentially with 10 mL of 1M NH4Cl (to sequester copper ions) and 10 mL of brine. Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography to yield the pure 3,5-disubstituted isoxazole.

Workflow Diagram: Isoxazole Drug Discovery Pipeline

Workflow of isoxazole synthesis and high-throughput pharmacological screening.

Conclusion

The isoxazole scaffold remains a cornerstone of modern drug design. By leveraging regioselective click-chemistry methodologies, researchers can rapidly construct highly functionalized libraries. The integration of these synthetic protocols with rigorous in vitro screening continues to unveil potent candidates for oncology, infectious diseases, and inflammatory conditions.

References

• Title: Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies Source: RSC Advances URL: [Link]

• Title: Advances in isoxazole chemistry and their role in drug discovery Source: RSC Advances URL: [Link]

• Title: Exploration of isoxazole analogs: Synthesis, COX inhibition, anticancer screening, 3D multicellular tumor spheroids, and molecular modeling Source: PubMed (European Journal of Medicinal Chemistry) URL: [Link]

• Title: Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives Source: PMC URL: [Link]

• Title: Synthesis of Novel Isoxazole by Click Chemistry Approach Source: E-RESEARCHCO URL: [Link]

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• 3. Exploration of isoxazole analogs: Synthesis, COX inhibition, anticancer screening, 3D multicellular tumor spheroids, and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. eresearchco.com [eresearchco.com]

The Isoxazole Nucleus: A Journey from Serendipitous Discovery to Rational Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The isoxazole ring, a seemingly simple five-membered heterocycle containing adjacent nitrogen and oxygen atoms, has established itself as a cornerstone in medicinal chemistry. Its journey from a subject of academic curiosity in the late 19th century to a privileged scaffold in a multitude of therapeutic agents is a testament to its remarkable chemical versatility and pharmacological significance. This guide provides an in-depth exploration of the discovery, history, and synthetic evolution of novel isoxazole compounds, offering field-proven insights for professionals in drug development.

The Genesis of a Pharmacophore: A Historical Perspective

The story of isoxazole begins in the late 19th and early 20th centuries, with the pioneering work of German chemist Ludwig Claisen. While he first identified the cyclic structure of a substituted isoxazole in 1888, the synthesis of the parent isoxazole compound is credited to him in 1903, achieved through the oximation of propargylaldehyde acetal.[1] The name "isoxazole" was proposed by Hantszch to distinguish it from its isomer, oxazole.[1][2]

Early synthetic explorations were largely centered around two robust methodologies that remain fundamental today: the reaction of 1,3-dicarbonyl compounds with hydroxylamine and the 1,3-dipolar cycloaddition of nitrile oxides with unsaturated compounds.[1] The therapeutic potential of isoxazoles began to be unlocked with the advent of sulfa drugs. Sulfisoxazole, an antibacterial agent, was one of the first commercially successful drugs to feature the isoxazole ring, showcasing its value as a bioisostere and a modulator of physicochemical properties.[1] This marked a pivotal transition for the isoxazole scaffold, from a chemical novelty to a key building block in the pharmaceutical industry.[1]

The Isoxazole Core in Modern Pharmaceuticals

The isoxazole ring is a constituent of numerous approved drugs across a wide range of therapeutic areas.[1][3][4] Its presence can significantly influence a molecule's metabolic stability, receptor binding affinity, and overall pharmacokinetic profile.[1][5] The unique electronic properties and the ability of the isoxazole ring to participate in various non-covalent interactions have made it a "privileged scaffold" in drug design.[1][5][6][7]

Drug Class	Example(s)	Therapeutic Application
Antibiotics	Oxacillin, Cloxacillin, Dicloxacillin	Penicillinase-resistant penicillins
Sulfamethoxazole, Sulfisoxazole	Sulfa drugs for bacterial infections
Anti-inflammatory	Valdecoxib, Isoxicam	Selective COX-2 inhibitors for pain and inflammation
Antiviral	Disoxaril	Investigational antirhinovirus agent[8]
Antipsychotics	Risperidone, Paliperidone	Treatment of schizophrenia and bipolar disorder
Anticonvulsant	Zonisamide	Treatment of epilepsy
Immunosuppressant	Leflunomide	Treatment of rheumatoid arthritis
Antifungal	Micafungin	Echinocandin antifungal[4]

Synthetic Strategies: Building the Isoxazole Core

The construction of the isoxazole ring has been achieved through numerous synthetic routes, with two primary strategies dominating the landscape: cycloaddition reactions and condensation reactions.[1][9]

The Power of [3+2] Cycloaddition

The 1,3-dipolar cycloaddition, particularly the Huisgen [3+2] cycloaddition, is one of the most powerful and versatile methods for constructing the isoxazole ring.[9][10][11] This reaction typically involves the concerted addition of a 1,3-dipole, most commonly a nitrile oxide, to a dipolarophile, such as an alkyne or an alkene.[10] Nitrile oxides are unstable and are therefore generated in situ from precursors like aldoximes or hydroximoyl chlorides.[9][10]

Caption: General mechanism of the [3+2] cycloaddition for isoxazole synthesis.

Experimental Protocol: One-Pot Copper(I)-Catalyzed Synthesis of 3,5-Disubstituted Isoxazoles [9]

This protocol describes a convenient one-pot, three-step procedure for the regioselective synthesis of 3,5-disubstituted isoxazoles from aldehydes and terminal alkynes, utilizing a copper(I) catalyst to control regioselectivity.[9]

• Materials:

  • Aldehyde

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium hydroxide (NaOH)

  • Terminal alkyne

  • Copper(I) iodide (CuI)

  • A suitable solvent (e.g., a mixture of t-BuOH and water)

• Procedure:

  • To a solution of the aldehyde and terminal alkyne in the chosen solvent system, add hydroxylamine hydrochloride and sodium hydroxide.

  • Add the copper(I) iodide catalyst to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, perform an aqueous work-up and extract the product with an organic solvent.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 3,5-disubstituted isoxazole.

Condensation of 1,3-Dicarbonyl Compounds with Hydroxylamine

The classical Claisen isoxazole synthesis involves the cyclocondensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with hydroxylamine.[1][11] This method is particularly useful for the synthesis of a variety of substituted isoxazoles.

Caption: Simplified workflow for isoxazole synthesis via condensation.

Experimental Protocol: Green Synthesis of 3,5-Disubstituted Isoxazoles in Water [1]

This protocol is a modern, environmentally benign variation of the classical condensation method.

• Materials:

  • 3-(Dimethylamino)-1-arylprop-2-en-1-one (1 mmol)

  • Hydroxylamine hydrochloride (1 mmol)

  • Deionized Water (5 mL)

• Procedure:

  • In a reaction vessel, dissolve 3-(dimethylamino)-1-arylprop-2-en-1-one and hydroxylamine hydrochloride in deionized water.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • The product often precipitates from the reaction mixture and can be collected by filtration.

  • Wash the solid product with water and dry to obtain the pure 3,5-disubstituted isoxazole.

Mechanism of Action and Therapeutic Applications

The diverse pharmacological activities of isoxazole-containing molecules stem from their ability to interact with a wide array of biological targets.[5][7] Their mechanisms of action are multifaceted and include enzyme inhibition, receptor modulation, and disruption of key signaling pathways.[7][12]

Anti-inflammatory Activity: COX-2 Inhibition

A significant number of isoxazole-containing compounds exhibit potent anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[5][6] Valdecoxib is a notable example of a selective COX-2 inhibitor where the isoxazole ring is a key feature.[6]

Caption: Inhibition of the COX-2 pathway by Valdecoxib.

Anticancer Activity: Targeting Oncogenic Pathways

Isoxazole derivatives have demonstrated significant potential in oncology by targeting various hallmarks of cancer.[5][7][12][13] Their mechanisms of action include the induction of apoptosis, inhibition of protein kinases, and disruption of cellular division.[7][12] For instance, certain isoxazole derivatives act as potent inhibitors of tyrosine kinases like c-Met, which is implicated in tumor growth and metastasis.[7]

Isoxazoles as Bioisosteres

The concept of bioisosterism, the substitution of a functional group with another that retains similar biological activity, is a powerful tool in drug discovery.[14] The isoxazole ring has emerged as a valuable bioisostere for esters, amides, and carboxylic acids.[1][14][15] This strategic replacement can enhance metabolic stability, improve pharmacokinetic profiles, and modulate physicochemical properties while maintaining or even enhancing biological activity.[5][14]

Future Perspectives

The journey of the isoxazole ring from its initial synthesis to its current status as a privileged scaffold in medicinal chemistry is a compelling narrative of scientific discovery and innovation.[1][16][17][18][19][20][21] Recent advances in synthetic methodologies, including transition metal-catalyzed reactions and green chemistry approaches, continue to expand the accessible chemical space of isoxazole derivatives.[17][19][22] The development of multi-targeted therapies and personalized medicine approaches will undoubtedly see the continued and evolving role of isoxazoles in addressing unmet medical needs.[16][17][18][19][20][21] The multifaceted nature of the isoxazole core ensures its continued importance in modern pharmaceutical research for years to come.[7][16][17][18][19][20][21]

References

• A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents. Taylor & Francis Online. Published June 14, 2023. Available from: [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry. Published April 22, 2022. Available from: [Link]

• The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. National Institutes of Health. Available from: [Link]

• A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical and Chemical Analysis. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. National Institutes of Health. Published March 17, 2025. Available from: [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Published October 6, 2021. Available from: [Link]

• Isoxazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. Published March 17, 2025. Available from: [Link]

• Construction of Isoxazole ring: An Overview. Living Lournal of Analytical and Nano-Bio-Science. Published June 30, 2024. Available from: [Link]

• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. Scilit. Available from: [Link]

• Bioisosteric replacement strategy for the synthesis of 1-azacyclic compounds with high affinity for the central nicotinic cholinergic receptors. PubMed. Published June 15, 2000. Available from: [Link]

• Bioisosterism. Drug Design Org. Published February 15, 2007. Available from: [Link]

• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Publishing. Available from: [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. National Institutes of Health. Available from: [Link]

• From Oxiranes to Oligomers: Architectures of U.S. FDA Approved Pharmaceuticals Containing Oxygen Heterocycles. NSF PAR. Published July 19, 2018. Available from: [Link]

• Isoxazole – Knowledge and References. Taylor & Francis. Available from: [Link]

• Oxadiazoles as ester bioisosteric replacements in compounds related to disoxaril. Antirhinovirus activity. PubMed. Available from: [Link]

• Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative. MDPI. Published June 26, 2018. Available from: [Link]

• Synthesis, crystal structure and molecular docking study of novel isoxazole derivatives as CYP450 inhibitors in search of anticancer agents. Taylor & Francis Online. Published November 9, 2022. Available from: [Link]

• Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. ScienceDirect. Published April 15, 2024. Available from: [Link]

• Isoxazole containing drugs. ResearchGate. Available from: [Link]

• Isoxazole Derivatives as Regulators of Immune Functions. National Institutes of Health. Published October 22, 2018. Available from: [Link]

• Bioisosterism: A Rational Approach in Drug Design. Institute of Industrial Science, the University of Tokyo. Available from: [Link]

• Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. Encyclopedia.pub. Published February 9, 2023. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. ResearchGate. Published March 3, 2025. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. CoLab.ws. Published March 17, 2025. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. Published March 17, 2025. Available from: [Link]

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Protocols & Analytical Methods

Protocol for purification of synthesized isoxazole derivatives

An Application Note and Protocol for the Purification of Synthesized Isoxazole Derivatives

Abstract

This comprehensive guide provides detailed protocols and expert insights for the purification of synthesized isoxazole derivatives, a critical class of heterocyclic compounds in medicinal chemistry and drug development.[1][2] Addressing common challenges such as the separation of regioisomers and the removal of persistent impurities, this document outlines systematic approaches for flash column chromatography, recrystallization, and targeted liquid-liquid extraction. Authored for researchers, scientists, and drug development professionals, this application note emphasizes the causality behind experimental choices to empower users with a robust framework for achieving high purity for their target isoxazole compounds.

Introduction: The Purification Challenge

Isoxazole derivatives are cornerstone scaffolds in pharmaceutical research, exhibiting a wide array of biological activities including anti-inflammatory, anticancer, and antibacterial properties.[2][3][4] However, the synthetic routes to these valuable compounds, such as the 1,3-dipolar cycloaddition or the reaction of 1,3-dicarbonyls with hydroxylamine, often yield complex crude mixtures.[5]

The primary challenge in purifying isoxazole derivatives lies in the nature of the accompanying impurities, which frequently include:

• Unreacted Starting Materials: Particularly 1,3-dicarbonyl compounds which can be more polar than the isoxazole product.[6]

• Byproducts: Such as furoxans, which arise from the dimerization of nitrile oxide intermediates.[5]

• Regioisomers: Especially in syntheses using unsymmetrical precursors, resulting isomers often possess very similar polarities, making separation exceptionally difficult.[5]

The stability of the isoxazole ring itself must also be considered, as the relatively weak N-O bond can be susceptible to cleavage under harsh conditions, such as strong bases or certain transition metals.[5] This guide provides a systematic approach to navigate these challenges effectively.

Strategic Approach to Purification

A successful purification strategy begins before the main separation technique is employed. A proper reaction work-up is the first purification step and can significantly simplify the subsequent process. The choice of the primary purification method is then dictated by the physical state of the product and the nature of the impurities identified through Thin-Layer Chromatography (TLC).

Caption: Decision tree for selecting a purification method.

Pre-Purification Protocol: Reaction Work-up

The initial work-up aims to remove inorganic salts, and highly polar or acidic/basic impurities. A standard procedure is outlined below.

Protocol 3.1: General Aqueous Work-up

• Quenching: Once the reaction is complete (monitored by TLC), cool the reaction mixture to room temperature. If necessary, quench the reaction by slowly adding water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel. Extract the product into an appropriate organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).[6] Perform the extraction three times to ensure maximum recovery.

• Washing (Impurity Removal):

  • Acidic Impurities: To remove unreacted acidic starting materials (e.g., 1,3-diketones), wash the combined organic layers with a dilute aqueous base like 5% sodium bicarbonate (NaHCO₃) or 5% sodium hydroxide (NaOH).[6]

  • Basic Impurities: To remove basic impurities (e.g., triethylamine), wash with dilute acid such as 1M hydrochloric acid (HCl).

  • Salts: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove residual water and can aid in breaking emulsions.[6]

• Drying and Concentration: Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[6]

Primary Purification Protocols

Flash Column Chromatography

This is the most versatile and common method for purifying isoxazole derivatives, especially for oils or for separating compounds with different polarities.[5]

Protocol 4.1.1: Step-by-Step Flash Column Chromatography

• Solvent System Selection:

  • Using TLC, screen various solvent systems to find an eluent that provides good separation between your desired product and impurities. A typical starting point is a mixture of a non-polar solvent (like hexane or petroleum ether) and a polar solvent (like ethyl acetate).

  • Aim for an Rf (retention factor) of 0.25-0.35 for the desired compound. This Rf value generally ensures that the compound does not elute too quickly (co-eluting with non-polar impurities) or too slowly (leading to band broadening).

  • If separation is poor on silica gel, consider other stationary phases like alumina (acidic, basic, or neutral).[5] For highly polar compounds, reverse-phase (C18) chromatography may be necessary.[7]

• Column Packing:

  • Select an appropriately sized column for the amount of crude material.

  • Prepare a slurry of silica gel in the non-polar component of your eluent system.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the column solvent or a stronger solvent like DCM.

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent and then evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with your chosen solvent system. A gradient elution (gradually increasing the polarity of the eluent) is often more effective than an isocratic (constant solvent mixture) elution for complex mixtures.

  • Collect fractions and monitor the elution process using TLC to identify which fractions contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified isoxazole derivative.[8]

Caption: Workflow for flash column chromatography.

Recrystallization

If the desired product is a solid, recrystallization can be a highly effective method for achieving excellent purity.[5] The principle is to dissolve the impure solid in a hot solvent and allow it to cool slowly, causing the desired compound to form pure crystals while impurities remain in the solution.

Protocol 4.2.1: Step-by-Step Recrystallization

• Solvent Selection: The ideal solvent is one in which the compound is highly soluble at high temperatures but poorly soluble at low temperatures.[1] Test small batches of your crude product with various solvents. Common systems for isoxazoles include:

  • Ethanol/Water[6]

  • Hexane/Ethyl Acetate[6]

  • Dichloromethane/Hexane[6]

  • Ethanol[9][10]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) while stirring until the solid is completely dissolved. Add more solvent in small portions if needed, but avoid using a large excess.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize crystal formation.[1]

• Isolation: Collect the crystals by suction filtration (e.g., using a Büchner funnel).

• Washing and Drying: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining dissolved impurities. Dry the crystals under vacuum to obtain the pure solid product.

Troubleshooting Common Purification Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Product "oils out" instead of crystallizing	Compound's melting point is lower than the solvent's boiling point; solution is too concentrated or cooling too rapidly.	Try a lower-boiling point solvent system. Add a "poor" solvent (antisolvent) to a solution of the oil in a "good" solvent. Try scratching the inside of the flask with a glass rod to induce nucleation. Seeding with a previously obtained crystal can also help.[1][6][7]
Persistent emulsion during extraction	Vigorous shaking; presence of surfactants.	Allow the separatory funnel to stand undisturbed. Add brine to increase the ionic strength of the aqueous phase. Gently swirl instead of shaking. Filter the entire mixture through a pad of Celite®.[6]
Streaking/tailing on silica gel TLC/column	The compound is highly polar or has acidic/basic functional groups that interact strongly with the silica.	Add a small amount (0.1-2%) of an acid (e.g., acetic acid) or a base (e.g., triethylamine) to the eluent to improve peak shape by competing for active sites on the silica gel.[7]
Poor separation of regioisomers	Isomers have nearly identical polarities.	If chromatography on silica is ineffective, try a different stationary phase (alumina, reverse-phase).[5] Preparative TLC or HPLC can offer higher resolution for small-scale separations.[5] In some cases, chemical derivatization of one isomer to alter its polarity may be an option.[5]

Safety Precautions

Handling isoxazole derivatives and the reagents for their synthesis and purification requires strict adherence to safety protocols.

• Engineering Controls: Always work in a well-ventilated laboratory fume hood to minimize inhalation exposure.[11]

• Personal Protective Equipment (PPE): Wear chemical safety goggles, compatible chemical-resistant gloves (e.g., nitrile rubber), and a lab coat at all times.[11][12]

• Reagent-Specific Hazards:

  • Hydroxylamine and its salts: Can be toxic and corrosive. Handle with extreme care.[5]

  • Solvents: Many organic solvents are flammable. Keep away from ignition sources and use spark-proof equipment.[13]

  • Isoxazole Derivatives: The toxicological properties of novel compounds are often unknown. Treat them as potentially hazardous substances. Aromatic nitriles, for instance, can be toxic.[11]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

References

• BenchChem. (2026).
• BenchChem. (2025). Technical Support Center: Refining Work-up Procedures for Isoxazole Reactions. BenchChem.
• BenchChem. (2025).
• BenchChem. (2026). An In-depth Technical Guide on the Safety and Handling of 5-Fluorobenzo[c]isoxazole-3-carbonitrile. BenchChem.
• ChemicalBook. (2025).
• Clean and Efficient Synthesis of Isoxazole Deriv
• Synthesis and Antimicrobial Studies of Isoxazole Derivatives. (2026).
• Fisher Scientific. (2025). SAFETY DATA SHEET - Isoxazole. Fisher Scientific.
• BenchChem. (2025). Application Notes and Protocols for the Crystallization of 5-Amino-3-phenyl-1,2-oxazole-4-carboxamide. BenchChem.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradi
• Sangale, S. S., et al. (2023). Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method. South Asian Research Journal of Pharmaceutical Sciences.
• BLD Pharmatech. (n.d.). 5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid Safety Data Sheet.
• Process for preparing isoxazole compounds. (n.d.).
• A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids. (n.d.). PMC.
• Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. (n.d.). PMC.
• Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2025).
• An Expeditious and Facile Synthesis of Isoxazole Derivatives in Deep Eutectic Solvent. (n.d.). Connect Journals.
• A review of isoxazole biological activity and present synthetic techniques. (n.d.). Not specified.
• Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. (2024). Repozytorium UR.
• Rapid and convergent synthesis of a 2,4'-linked tri-oxazole in an approach to poly-oxazoles. (n.d.). Caltech.
• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024). Preprints.org.
• Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. (2021). An-Najah Staff.
• Studies in isoxazole chemistry. 111.' The preparation and lithiation of 3,5-disubstituted isoxazoles. (n.d.). Canadian Science Publishing.
• Design and Synthesis of Novel Isoxazole Tethered Quinone-Amino Acid Hybrids. (n.d.). PMC.
• Isoxazole synthesis. (n.d.). Organic Chemistry Portal.

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Using 3-Cyclopropyl-5-ethyl-4-methylisoxazole in antimicrobial screening assays

Application Note: High-Throughput Antimicrobial Screening of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

Prepared by: Senior Application Scientist, Assay Development & Screening Target Audience: Drug Discovery Researchers, Microbiologists, and Medicinal Chemists

Introduction & Mechanistic Rationale

The rising prevalence of multidrug-resistant (MDR) bacterial pathogens necessitates the continuous exploration of novel chemical scaffolds. The isoxazole ring—a five-membered heterocycle containing adjacent nitrogen and oxygen atoms—has emerged as a highly privileged scaffold in medicinal chemistry[1]. Its unique electronic properties, metabolic stability, and weak nitrogen-oxygen bond allow it to engage in diverse non-covalent interactions with biological targets[2].

3-Cyclopropyl-5-ethyl-4-methylisoxazole represents a specialized building block and putative ligand for antimicrobial screening. The rational design behind screening this specific moiety relies on its structural causality:

• Lipophilic Penetration: The cyclopropyl and ethyl groups significantly increase the molecule's lipophilicity (LogP), enhancing its ability to penetrate the lipid-rich cell walls of Gram-positive bacteria and mycobacteria[3].

• Target Engagement: Isoxazole derivatives frequently exert their bactericidal effects by targeting DNA topoisomerases (such as DNA gyrase)[1]. The steric bulk of the 4-methyl and 5-ethyl groups allows the molecule to anchor into the hydrophobic pockets of the GyrA/GyrB interface, stabilizing the DNA cleavage complex and inducing fatal double-strand breaks[1].

Mechanism of Action: Isoxazole-mediated DNA Gyrase inhibition.

Experimental Design: The Self-Validating Assay System

To ensure absolute scientific integrity, the antimicrobial screening protocol described below is designed as a self-validating system . When screening highly lipophilic compounds like 3-Cyclopropyl-5-ethyl-4-methylisoxazole, optical density (OD) readings can be confounded by compound precipitation. Therefore, we utilize a Resazurin-Assisted Broth Microdilution Assay . Resazurin is a blue, non-fluorescent dye that metabolically active bacteria reduce to resorufin (pink and highly fluorescent). This provides an objective, artifact-free endpoint for the Minimum Inhibitory Concentration (MIC).

Critical Controls for Assay Validation:

• Sterility Control (Media Only): Validates that the broth is free of contamination.

• Growth Control (Media + Inoculum): Validates the viability and robust growth phase of the bacterial strain.

• Vehicle Control (Media + Inoculum + 1% DMSO): Proves that the solvent used to dissolve the isoxazole does not inherently inhibit bacterial growth.

• Positive Control (Media + Inoculum + Ciprofloxacin): Ensures the bacterial strain exhibits expected susceptibility to a known DNA gyrase inhibitor, validating assay sensitivity.

Step-by-Step Methodology

Workflow for Resazurin-Assisted Broth Microdilution Assay.

Phase 1: Compound Preparation

Causality: 3-Cyclopropyl-5-ethyl-4-methylisoxazole is highly hydrophobic. Aqueous buffers will cause immediate precipitation.

• Weigh exactly 2.0 mg of the compound and dissolve it in 1.0 mL of 100% molecular-grade DMSO to create a 2 mg/mL stock solution.

• Vortex for 60 seconds and sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Perform serial two-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a testing range of 0.125 µg/mL to 64 µg/mL. Ensure the final DMSO concentration in the assay wells never exceeds 1% (v/v) to prevent solvent-induced cytotoxicity.

Phase 2: Inoculum Standardization

Causality: Standardizing the inoculum prevents the "inoculum effect"—where too many bacteria artificially inflate the MIC, or too few overestimate the drug's potency.

• Select 3–5 isolated colonies of the target strain (e.g., S. aureus ATCC 29213) from an overnight agar plate.

• Suspend the colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

• Dilute this suspension 1:150 in CAMHB to achieve a final well concentration of 5×105 CFU/mL.

Phase 3: Microdilution and Resazurin Readout

• Dispense 50 µL of the serially diluted isoxazole compound into columns 1–10 of a sterile 96-well, flat-bottom microtiter plate.

• Add 50 µL of the standardized bacterial inoculum to all test wells, the growth control wells, and the vehicle control wells.

• Incubate the plate aerobically at 37°C for 18 hours.

• After 18 hours, add 15 µL of a 0.015% resazurin sodium salt aqueous solution to all wells.

• Incubate for an additional 2–4 hours in the dark.

• Readout: Record the MIC as the lowest concentration of the compound that prevents the color change from blue (inhibition of growth) to pink (active metabolism).

Data Presentation & Interpretation

Isoxazole derivatives typically demonstrate a pronounced efficacy bias toward Gram-positive organisms[4]. This is due to the robust outer lipopolysaccharide (LPS) membrane and active multidrug efflux pumps (e.g., MexAB-OprM) present in Gram-negative bacteria, which readily expel lipophilic xenobiotics[5].

Below is a representative data matrix summarizing the expected antimicrobial profile of the substituted isoxazole scaffold against standard ATCC reference strains:

Bacterial Strain	Gram Stain	Isoxazole Compound MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Mechanistic Interpretation
Staphylococcus aureus (ATCC 29213)	Positive	4.0	0.25	Susceptible; efficient cell wall penetration.
Bacillus subtilis (ATCC 6633)	Positive	2.0	0.12	Highly Susceptible; primary target engagement.
Escherichia coli (ATCC 25922)	Negative	32.0	0.015	Moderate Activity; partial porin-mediated entry.
Pseudomonas aeruginosa (ATCC 27853)	Negative	>64.0	0.25	Resistant; active efflux pump clearance.

Conclusion: 3-Cyclopropyl-5-ethyl-4-methylisoxazole serves as a highly viable starting scaffold for Gram-positive antibacterial drug development. Future optimization should focus on appending polar functional groups (e.g., primary amines) to the cyclopropyl or ethyl substituents to bypass Gram-negative efflux mechanisms and broaden the compound's therapeutic spectrum.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New isoxazole-based heterocyclic hybrids with dual antimicrobial and antioxidant bioactivity: integrated synthesis, in vitro assessment, and computati ... - RSC Advances (RSC Publishing) DOI:10.1039/D6RA01005A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 3-Cyclopropyl-5-ethyl-4-methylisoxazole in Medicinal Chemistry

Introduction: The Isoxazole Scaffold as a Privileged Motif in Drug Discovery

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a cornerstone in modern medicinal chemistry.[1][2] Its unique electronic properties, metabolic stability, and ability to serve as a versatile pharmacophore have led to its incorporation into a multitude of clinically approved drugs spanning a wide range of therapeutic areas.[3] The isoxazole moiety can act as a bioisosteric replacement for other functional groups, enhancing drug-like properties and improving pharmacokinetic profiles.[4][5][6] From the anti-inflammatory celecoxib to the antibiotic sulfamethoxazole, the isoxazole scaffold has consistently demonstrated its value in the development of novel therapeutics.[3] This application note focuses on a specific, underexplored derivative, 3-cyclopropyl-5-ethyl-4-methylisoxazole , and outlines its potential applications, a proposed synthetic route, and detailed protocols for its evaluation in a drug discovery context.

The incorporation of a cyclopropyl group at the 3-position is of particular interest. The cyclopropyl moiety is a "strained ring" that can confer unique conformational rigidity, enhance metabolic stability by fortifying adjacent C-H bonds against oxidative metabolism, and improve potency by optimizing interactions with biological targets.[7][8][9] The combination of the isoxazole core with ethyl and methyl substituents at the 5- and 4-positions, respectively, offers a unique substitution pattern that warrants investigation for novel biological activities.

Proposed Synthesis of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

Synthetic Workflow Diagram

Sources

• 1. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
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• 13. Reactions of β-diketones with hydroxylamine hydrochloride; synthesis of 3,5-disubstituted isoxazoles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced Analytical Methodologies for the Characterization of Isoxazole Derivatives

Introduction & Strategic Overview

Isoxazole derivatives—characterized by a five-membered heterocyclic ring containing adjacent oxygen and nitrogen atoms—are critical pharmacophores in modern drug development and agrochemistry. They form the core of blockbuster anti-inflammatory drugs (e.g., Leflunomide, Valdecoxib), novel FXR agonists for liver disease, and potent herbicides (e.g., Isoxaflutole). The unique electron distribution within the isoxazole ring makes it susceptible to specific fragmentation and ring-opening pathways, necessitating robust analytical frameworks.

This application note provides a comprehensive guide to the structural elucidation, stability testing, and pharmacokinetic (PK) profiling of isoxazole derivatives, emphasizing the mechanistic causality behind each analytical choice.

Structural Elucidation: Differentiating Regioisomers via NMR Spectroscopy

Causality & Rationale: During the synthesis of isoxazole derivatives (e.g., via 1,3-dipolar cycloaddition of arylnitriloxides to terminal alkynes), multiple regioisomers can form, primarily 3,5-disubstituted and 3,4-disubstituted variants. Standard 1D NMR is often insufficient to unambiguously distinguish these isomers due to overlapping chemical shifts. Two-dimensional Heteronuclear Multiple Bond Correlation (HMBC) NMR is mandatory because it detects C-H interactions over three bonds, allowing chemists to map the exact connectivity of the isoxazole core to its substituents[1].

Protocol 1: 1D and 2D HMBC NMR Characterization

• Sample Preparation: Dissolve 5–10 mg of the purified isoxazole derivative in 0.5–0.7 mL of an appropriate deuterated solvent (e.g., DMSO-d6 or CDCl3, depending on compound polarity)[2].

• 1H and 13C Acquisition: Acquire standard proton (400 MHz) and carbon (100 MHz) spectra. Look for the diagnostic methine proton (CH) of the isoxazole ring, typically appearing as a singlet between 6.67–7.10 ppm for 3,5-disubstituted isomers[1].

• HMBC Setup: Configure the 2D HMBC experiment to detect long-range couplings (typically optimized for nJCH​ = 8 Hz).

• Data Interpretation: Analyze the cross-peaks. For a 3,5-disubstituted isoxazole, the C4 proton will show strong three-bond correlations to both the C3 and C5 quaternary carbons (typically resonating at 165.25–169.12 ppm and 161.10–162.87 ppm, respectively)[1]. A lack of highly deshielded signals for the C5 carbon atom effectively rules out the 3,4-disubstituted regioisomer[1].

Purity and Stability-Indicating Assays: HPLC-UV Optimization

Causality & Rationale: Isoxazole derivatives like Leflunomide can undergo degradation under thermal, oxidative, or hydrolytic stress. Developing a stability-indicating HPLC method requires careful control of the mobile phase pH. Because isoxazole rings can be electron-deficient and contain ionizable substituents, utilizing a buffered system (e.g., sodium perchlorate at pH 4.6) suppresses the ionization of acidic degradation products. This ensures sharp peak shapes and prevents the co-elution of the active pharmaceutical ingredient (API) with its impurities[3].

Protocol 2: Stability-Indicating RP-HPLC Method

• Column Selection: Use a high-efficiency reversed-phase column, such as a Thermo Scientific Hypersil ODS C18 (250 mm × 4.6 mm, 5 μm particle size)[3].

• Mobile Phase Preparation: Prepare a mixture of acetonitrile, methanol, and 0.1 M sodium perchlorate buffer in a 40:30:30 (v/v) ratio. Adjust the pH to exactly 4.6 using 0.1 M perchloric acid[3].

• Chromatographic Conditions: Set the flow rate to 1.0 mL/min (isocratic elution) and maintain the column temperature at 25°C. Set the UV detector to 246 nm, which targets the optimal absorption maximum for the conjugated isoxazole system[3].

• Forced Degradation Validation: Subject the API to 1 N HCl, 1 N NaOH, 3% H2O2, and UV radiation. Inject the stressed samples to verify that degradation peaks are baseline-resolved from the main isoxazole peak[3].

Table 1: Typical Forced Degradation Profile for Isoxazole APIs (e.g., Leflunomide)

Stress Condition	Reagent/Environment	Time/Temp	% API Degradation	Resolution ( Rs​ ) of Closest Impurity
Acidic Hydrolysis	1 N HCl	24h / 60°C	8.4%	> 2.0
Basic Hydrolysis	1 N NaOH	24h / 60°C	12.1%	> 2.5
Oxidative	3% H2O2	24h / RT	5.3%	> 1.8
Photolytic	UV Radiation (254 nm)	48h	3.2%	> 2.0

Pharmacokinetic & Trace Metabolite Profiling: LC-MS/MS

Causality & Rationale: In vivo, the isoxazole ring is highly susceptible to metabolic cleavage. For example, the pro-herbicide isoxaflutole undergoes C-3 hydrogen dissociation leading to the opening of the isoxazole ring, forming the active diketonitrile (DKN) metabolite[4]. Similarly, novel isoxazole-based therapeutics require precise PK monitoring in whole blood matrices. LC-MS/MS is mandatory here because UV detection lacks the sensitivity required for sub-ng/mL quantitation and cannot identify the specific mass shifts associated with ring-opened or conjugated metabolites[5][6].

Protocol 3: LC-MS/MS Bioanalytical Method for Whole Blood

• Sample Extraction: To 50 μL of whole blood, add 150 μL of cold acetonitrile containing an isotopically labeled internal standard. Vortex for 2 minutes to precipitate proteins, then centrifuge at 14,000 rpm for 10 minutes at 4°C[6].

• Chromatographic Separation: Inject 5 μL of the supernatant onto a Zorbax Eclipse Plus C18 column (150 × 3.0 mm, 3.5 μm)[6]. Utilize a gradient elution system consisting of 0.1% aqueous formic acid (Mobile Phase A) and methanol (Mobile Phase B)[6].

• Mass Spectrometry (MRM Mode): Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific transitions for the intact isoxazole and its metabolites (e.g., N-hydroxy and N-acetyl metabolites) using Multiple Reaction Monitoring (MRM)[6].

• Data Processing: Construct a calibration curve. Ensure the Lower Limit of Quantitation (LLOQ) reaches the required physiological range (e.g., 0.1–100.0 ng/mL for trace metabolites)[6].

Visualizations

Integrated analytical workflow for the comprehensive characterization of isoxazole derivatives.

Characteristic metabolic ring-opening pathway of isoxazole derivatives.

References

• New Quinazolin-4(3H)-One Derivatives Incorporating Isoxazole Moiety as Antioxidant Agents: Synthesis, Structural Characterization, and Theoretical DFT Mechanistic Study - MDPI. URL: [Link]

• Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC. URL:[Link]

• Improved HPLC-MS/MS Method for Determination of Isoxaflutole (Balance) and Its Metabolites in Soils and Forage Plants - ACS Publications. URL: [Link]

• Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis - Regulatory Research and Medicine Evaluation. URL: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis | Yaichkov | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]

Application Note: Metal-Free Synthesis Routes for Functionalized Isoxazoles

Strategic Context & Rationale

The isoxazole ring is a privileged five-membered heterocyclic pharmacophore embedded in numerous blockbuster drugs, including the anti-inflammatory valdecoxib and the immunosuppressant leflunomide[1]. Historically, the construction of highly substituted isoxazoles has relied heavily on transition-metal catalysis—specifically Cu(I) or Ru(II) mediated [3+2] cycloadditions[1].

While effective, metal-catalyzed routes present significant bottlenecks in drug development: high catalyst costs, intrinsic toxicity, and the stringent regulatory limits imposed by ICH Q3D guidelines regarding trace heavy metal contamination in Active Pharmaceutical Ingredients (APIs)[1]. Consequently, the development of robust, scalable, and metal-free synthetic routes has become a critical imperative for medicinal chemists. This application note details validated metal-free methodologies, focusing on the mechanistic causality behind reagent selection and providing self-validating experimental protocols.

Mechanistic Principles & Causality

The cornerstone of metal-free isoxazole synthesis is the 1,3-dipolar cycloaddition between a nitrile oxide (the 1,3-dipole) and an alkyne or enamine (the dipolarophile)[2].

The Causality of In Situ Generation: Nitrile oxides are highly reactive and thermodynamically unstable; if generated in bulk, they rapidly undergo self-dimerization to form inactive furoxans[2]. To circumvent this, metal-free protocols rely on the in situ generation of the dipole. By treating stable precursors (like aldoximes or chloroximes) with mild oxidants or bases, the nitrile oxide is released slowly. This maintains a low steady-state concentration, kinetically favoring the intermolecular cross-cycloaddition with the dipolarophile over self-dimerization[2].

Recent advancements utilize Hypervalent Iodine (HVI) reagents, such as Koser’s reagent (PhI(OH)OTs), which act as mild, two-electron oxidants that mimic transition-metal reactivity without the associated toxicity[3],[4].

Metal-free 1,3-dipolar cycloaddition pathway for isoxazole synthesis.

Quantitative Data Summary

The following table summarizes the operational parameters and efficiencies of leading metal-free synthetic strategies.

Synthesis Strategy	Precursor System	Reagents / Activator	Temp / Time	Yield Range	Key Advantage
Base-Promoted [3+2]	Chloroximes + Alkynes	NaHCO₃ or Et₃N	0 °C to RT, 12 h	Up to 85%	Multigram scalability, green solvents[2]
Hypervalent Iodine	Aldoximes + Alkynes	Koser's Reagent	RT, 2–6 h	60–92%	Direct C-H functionalization, mild[4]
Sulfenylative Cyclization	Acetylenic Oximes	DMTSM, K₂CO₃	RT, 12 h	33–74%	Access to 4-thio-functionalized cores[5]
NCS-Mediated MCR	Aldoximes + Propargyl Br	NCS, DMF/H₂O	65 °C, 15 h	70–87%	Regioselective, multi-component[6]

Validated Experimental Protocols

Standardized step-by-step workflow for metal-free isoxazole synthesis.

Protocol A: Multigram Base-Promoted Synthesis of Aminoisoxazoles

This protocol is optimized for scale-up, utilizing mild bases to drive the cycloaddition of chloroximes and enamines/alkynes[2].

Methodology:

• Preparation: Dissolve the N-Boc-masked chloroxime (10.0 mmol) and the corresponding alkyne/enamine (12.0 mmol) in ethyl acetate (50 mL). Causality: Ethyl acetate is selected as an ICH Class 3 green solvent that easily solubilizes the precursors while facilitating downstream aqueous extraction[2].

• Activation: Cool the reaction vessel to 0 °C using an ice bath. Slowly add NaHCO₃ (15.0 mmol) portion-wise over 15 minutes. Causality: The slow addition of a mild base at low temperature prevents a rapid exothermic release of the nitrile oxide, drastically reducing furoxan byproduct formation[2].

• Cycloaddition: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Workup: Quench the reaction with distilled water (30 mL). Separate the organic layer and extract the aqueous layer with ethyl acetate (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via recrystallization (ethanol/water) or flash column chromatography to yield the functionalized isoxazole.

Protocol B: DMTSM-Mediated Synthesis of 4-(Methylthio)isoxazoles

Traditional synthesis of 4-sulfenyl isoxazoles requires harsh basic conditions at low temperatures to generate 4-isoxazolyl anions. This metal-free alternative uses dimethyl(methylthio)sulfonium tetrafluoroborate (DMTSM) to trigger an electrophilic cascade[5].

Methodology:

• Preparation: In a round-bottom flask, dissolve the acetylenic oxime (0.5 mmol, 1.0 equiv) in anhydrous CH₂Cl₂ (2 mL) at room temperature[5].

• Reagent Addition: Add DMTSM (0.6 mmol, 1.2 equiv) and K₂CO₃ (0.75 mmol, 1.5 equiv) directly to the solvent[5]. Causality: DMTSM acts as a powerful electrophilic methylthiolating agent, activating the alkyne via an episulfonium intermediate. K₂CO₃ is critical here; it neutralizes the tetrafluoroboric acid generated during cyclization, preventing acid-catalyzed degradation of the oxime[5].

• Cyclization: Stir the mixture under an air atmosphere for 12 hours. The oxime oxygen will intramolecularly trap the activated episulfonium ion, driving the cyclization.

• Workup: Add saturated brine (5 mL) to quench the reaction. Extract the mixture with CH₂Cl₂ (3 × 5 mL).

• Purification: Combine the organic phases, dry with anhydrous Na₂SO₄, and purify via silica gel chromatography (hexane/ethyl acetate) to afford the 4-(methylthio)isoxazole[5].

Self-Validation & Quality Control (QC)

To ensure the integrity of the synthesized isoxazoles, the following self-validating analytical checks must be performed:

• TLC Monitoring: The disappearance of the starting oxime (typically highly UV-active and stains readily with KMnO₄) indicates the completion of the activation phase.

• NMR Spectroscopy: The formation of the isoxazole ring is highly diagnostic in ¹H NMR. For 3,5-disubstituted isoxazoles, the C4-H proton appears as a distinct, sharp singlet in the 6.5–7.0 ppm region. In Protocol B (4-thioisoxazoles), the successful installation of the thioether group is confirmed by the absence of this C4-H proton and the appearance of a methylthio singlet (~2.3 ppm), alongside a characteristic ¹³C NMR shift for the C4 carbon (typically shifted to 110–115 ppm)[5].

• Mass Spectrometry (HRMS): Confirm the [M+H]⁺ peak. Crucially, the isotopic distribution must show an absence of transition metal clusters (e.g., Cu or Ru isotopes), validating that the API scaffold is entirely metal-free and compliant with ICH Q3D standards.

References[3] Pyrazole-tethered isoxazoles: hypervalent iodine-mediated, metal-free synthesis and biological evaluation - NSF Public Access Repository.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFJoEI-Yx1MuS30rY2T7aqnpEwC0R1WlS5RuXn6W4mu3tJe09PWycUyuN0fh5Z29pWEK3na5Wf3SCfh9umxldHvf7p8gH80lSAIDqx86kjSQAouDGvCqBhb2pbdje3X5D6mMkkm3w==[1] An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHSOAgebbFmlU1H7pk066BoCE1MaI4_EzCsxyBDXRqHqUb0WPST_gCSCm6R4KFBO1jtzCcgjVYg2udWVOUvvjYMpAKco5t4JftQnbCE7AUrnWqmww0wOpMJ6sm0kD1Yk9ap4_5MpUNhgsyKq1U=[2] A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics - RSC Publishing.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHx8loQu5jGx4-lOwc-yVmn0PgV1nJIscqvhKyRpv9kS4Q3U1JqIGTR8cUAHpU7dUbPsMgoOHaeh3CoaFDhIXLKI1T-iBOQzDsMuoPINFQFjq29tCiX_2QXP22VjWnQ34fkL0RwiJf3mAgxhoHz6oLRcdmDnaQyFAIh[5] Metal-free synthesis of 4-(methylthio)isoxazoles with acetylenic oximes and dimethyl(methylthio)sulfonium tetrafluoroborate (DMTSM) - Arkivoc.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZIBryJvrJXB77oBq9AKTY7RQby1yfg1q-j1SAJEiGZBrmUwaktSwGsKTiQWi60bZKQjfDwWzEvBIG3fZ8lRL9_xu678Z-5IUIezA_T06aGeBq64S-gU9Fsz7paNPOVSUn2Uaz[6] A metal-free approach for in situ regioselective synthesis of isoxazoles via 1,3 dipolar cycloaddition reaction of nitrile oxide with propargyl bromide - ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHOkaGfav2pbZX4_dGvf8NTzUTYQ9pPw6GdTEh5TCQbjkQa7SO9mxz4cpu3gakB-cvVsgIxJ13w1sMZeOp1YHUWiopzz_ipwcrR9scXaac73MjGS93VV55pt-EVfcXCC9NaY2f2RGW8UUf8p0WQhB6URMkm1kHV2qhYe50oT-aULz3ZbFa1FmyyplHrT-tWuAfGLfLqhtSvSpRJYAsLcp2ccL96wT7KFYtjBK93ZCC0uoUhEXYdZmhHwdGjf36WGtrUWQ616iTkUjT2BoXrbpDssYu3fQhv-n-DakiWaVCLdEXaN_PRf5wSb8ppVPb4apkeYEoCE1o_HF3XX-ArGnG0RXi6SOQ=[4] Koser's Reagent Promoted Synthesis of Substituted Isoxazoles and their Photophysical Properties - Organic & Biomolecular Chemistry.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1SSortsadlZg-fFoYZWphcbggoIycQMm1oTM3rdIvJZ2ENe2FLBP-YAU2g68uBr_UUzewjDAa26sRckpGN-cG-DPxK8I00ElNlbsk_SrKoeiTCRiofsIM60GKVLCqqqtb6BzGIQNrjiJW_l8ny54QB5Cbzol3ePJHHaOJ

Sources

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics - RSC Advances (RSC Publishing) DOI:10.1039/C6RA02365G [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Koser's reagent-promoted synthesis of substituted isoxazoles and their photophysical properties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]

Green Chemistry Approaches to Isoxazole Derivative Synthesis: Application Notes and Protocols

Executive Summary

Isoxazoles are a privileged class of five-membered heterocycles containing adjacent oxygen and nitrogen atoms. They are essential pharmacophores in clinically approved therapeutics, including the antibiotic linezolid, the COX-2 inhibitor valdecoxib, and the antimicrobial sulfamethoxazole[1]. Traditionally, the synthesis of these derivatives relied on harsh conditions—prolonged refluxing, volatile organic solvents (VOCs), and toxic metal catalysts—resulting in poor atom economy and significant environmental hazards[2].

To align with the principles of sustainable drug development, non-conventional energy sources and green matrices have revolutionized isoxazole synthesis. This application note provides researchers and drug development professionals with field-proven, self-validating protocols utilizing ultrasound, microwave irradiation, and mechanochemistry[1][3][4].

Mechanistic Causality: Why Green Activation Works

The transition from conventional thermal heating to green activation methodologies is not merely a change in equipment; it represents a fundamental shift in reaction kinetics and energy transfer mechanisms.

• Sonochemistry (Ultrasound-Assisted): Ultrasound irradiation (20–40 kHz) drives chemical reactions through acoustic cavitation. As sound waves propagate through a liquid medium, they create alternating high-pressure and low-pressure cycles. This causes microscopic vacuum bubbles to form, grow, and violently implode. The implosion generates localized "hot spots" with transient temperatures up to 5000 K and pressures exceeding 1000 atm[2]. This intense, localized energy overcomes activation barriers for multi-component cyclization while keeping the bulk solvent at ambient temperature, thereby preventing the thermal degradation of sensitive substrates[1].

• Microwave Irradiation: Conventional heating relies on thermal conductivity, which is slow and often leads to uneven temperature gradients. Microwave synthesis utilizes dielectric heating. Polar molecules in the reaction mixture continuously align and realign with a rapidly oscillating electromagnetic field (typically 2.45 GHz), generating massive internal heat through molecular friction[3]. This direct energy transfer ensures instantaneous, uniform heating, drastically reducing reaction times from hours to minutes and driving high regioselectivity[3][5].

• Mechanochemistry (Solvent-Free Ball Milling): In solvent-free 1,3-dipolar cycloadditions, mechanical energy (friction, shear, and impact) replaces thermal energy and solvents. Ball milling continuously fractures crystal lattices, exposing fresh, highly reactive molecular surfaces. This forces intimate physical contact between solid reactants, driving quantitative yields without the mass-transfer limitations typically seen in solvent-based heterogeneous catalysis[4].

Fig 1. Comparative mechanisms of green energy activation in isoxazole synthesis.

Quantitative Data: Methodological Comparison

The following table summarizes the performance metrics of conventional synthesis versus the green methodologies detailed in this guide. Green approaches consistently demonstrate superior E-factors (environmental impact) and reaction mass efficiency.

Synthesis Methodology	Catalyst / Reagent	Solvent System	Temp / Power	Avg. Time	Avg. Yield	Ref
Conventional Reflux	Strong Acids/Bases	Toluene / DMF	100–150 °C	6–12 Hours	50–70%	[1]
Ultrasound-Assisted	Vitamin B1 (10 mol%)	H₂O	20 °C (300 W)	30 Mins	84–94%	[2]
Microwave-Assisted	None (Autocatalytic)	H₂O / Ethanol	120 °C (200 W)	10–15 Mins	80–95%	[5]
Mechanochemical	Cu/Al₂O₃ Nanocomposite	None (Solvent-Free)	Ambient (Milling)	45 Mins	85–98%	[4]

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in checkpoints allow the researcher to confirm the success of intermediate stages without relying solely on downstream LC-MS or NMR analysis.

Protocol 1: Ultrasound-Assisted Multicomponent Synthesis in Aqueous Media

This protocol utilizes Vitamin B1 (Thiamine hydrochloride) as a biocompatible, water-soluble organocatalyst to synthesize 3,4-disubstituted isoxazol-5(4H)-ones. Vitamin B1 facilitates the reaction via hydrogen bonding, activating the carbonyl groups for nucleophilic attack[1][2].

Reagents:

• Aromatic aldehyde (e.g., 2-Methoxybenzaldehyde) (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• Hydroxylamine hydrochloride (1.2 mmol)

• Vitamin B1 (0.1 mmol, 10 mol%)

• Deionized water (10 mL)

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask, dissolve 0.1 mmol of Vitamin B1 and 1.2 mmol of hydroxylamine hydrochloride in 10 mL of deionized water. Causality Note: Pre-dissolving the salts ensures homogeneous distribution of the catalyst before the organic substrates are introduced.

• Addition: Add 1.0 mmol of ethyl acetoacetate followed by 1.0 mmol of the aromatic aldehyde. The mixture will appear biphasic.

• Sonication: Suspend the flask in an ultrasonic bath (40 kHz, 300 W). Ensure the water level in the bath matches the liquid level inside the flask to maximize acoustic energy transfer[2].

• Irradiation: Sonicate at 20 °C for 30 minutes.

  • Validation Checkpoint 1: Monitor via TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the aldehyde spot (UV active) indicates reaction completion.

  • Validation Checkpoint 2: A distinct physical change occurs; the biphasic liquid will transition into a suspension as the highly crystalline isoxazole product precipitates out of the aqueous phase.

• Workup: Collect the precipitate via vacuum filtration. Wash the filter cake with ice-cold water (3 × 5 mL) to remove unreacted hydroxylamine and Vitamin B1.

• Purification: Recrystallize from hot ethanol to afford the pure isoxazole derivative.

Fig 2. Acoustic cavitation pathway in ultrasound-assisted multicomponent isoxazole synthesis.

Protocol 2: Microwave-Assisted Synthesis of Polycyclic Isoxazoles

Microwave irradiation is highly effective for tandem reactions. This protocol describes a catalyst-free, one-pot synthesis of isoxazolo[5,4-b]pyridines in water, leveraging dielectric heating to drive the reaction[5].

Reagents:

• 4-Fluorobenzaldehyde (1.0 mmol)

• 3-Methylisoxazol-5-amine (1.0 mmol)

• Tetronic acid (1.0 mmol)

• Deionized water (5 mL)

Step-by-Step Procedure:

• Preparation: Combine all three solid reagents in a 10 mL microwave-safe heavy-walled glass vial equipped with a magnetic stir bar.

• Solvent Addition: Add 5 mL of deionized water. Seal the vial with a Teflon-lined crimp cap. Causality Note: Water is an excellent microwave solvent due to its high dielectric constant, absorbing microwave energy rapidly and transferring it to the suspended reactants[5].

• Irradiation: Place the vial in a dedicated microwave synthesizer. Set the parameters to 120 °C, 200 W maximum power, and a hold time of 15 minutes.

• Cooling: Allow the instrument to cool the vial to 40 °C using compressed air before uncapping.

  • Validation Checkpoint: The pressure profile on the microwave synthesizer should show a steady plateau, and the product will have formed a dense solid mass or heavy precipitate at the bottom of the vial.

• Workup: Filter the crude solid, wash with cold water/ethanol (1:1), and dry under a vacuum to yield the pure polycyclic-fused isoxazole.

Protocol 3: Solvent-Free Mechanochemical 1,3-Dipolar Cycloaddition

This protocol utilizes a planetary ball mill to synthesize 3,5-isoxazoles via the 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides, catalyzed by a recyclable Cu/Al₂O₃ nanocomposite[4].

Reagents:

• Hydroxyimidoyl chloride derivative (1.0 mmol)

• Terminal alkyne (e.g., Phenylacetylene) (1.2 mmol)

• Cu/Al₂O₃ nanocomposite catalyst (50 mg)

• K₂CO₃ (1.5 mmol) - acts as a base to generate the nitrile oxide in situ.

Step-by-Step Procedure:

• Loading: In a 15 mL stainless steel milling jar, add the Cu/Al₂O₃ catalyst, K₂CO₃, hydroxyimidoyl chloride, and the terminal alkyne.

• Milling Media: Add two 5 mm stainless steel grinding balls. Causality Note: The mass and size of the balls determine the kinetic energy transferred to the powder bed. Two 5 mm balls provide optimal shear forces without degrading the organic substrates.

• Milling: Seal the jar and place it in the planetary ball mill. Run the mill at 400 rpm for 45 minutes.

  • Validation Checkpoint: Stop the mill at 20 minutes to scrape the walls of the jar with a spatula. This prevents "caking" (where material sticks to the walls and avoids the milling action), ensuring complete conversion.

• Extraction: Open the jar and extract the solid mixture using 10 mL of ethyl acetate.

• Catalyst Recovery: Centrifuge the mixture at 4000 rpm for 5 minutes. The Cu/Al₂O₃ catalyst and inorganic salts will pellet at the bottom. Decant the supernatant. Causality Note: The heterogeneous nature of the Cu/Al₂O₃ catalyst allows for simple mechanical separation, enabling the catalyst to be washed, dried, and reused for up to three cycles with minimal yield loss[4].

• Purification: Evaporate the ethyl acetate under reduced pressure to yield the 3,5-isoxazole product.

References

• - NIH / PubMed Central 2. - Benchchem 3. - Current Trends in Biotechnology and Pharmacy 4. - NIH / RSC Advances

• - ACS Publications

Sources

• 1. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. abap.co.in [abap.co.in]
• 4. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Regioselectivity in Isoxazole Cycloadditions

Welcome to the Technical Support Center for heterocyclic synthesis. Isoxazoles are privileged scaffolds in drug development and materials science, most directly accessed via the 1,3-dipolar cycloaddition of nitrile oxides and alkynes[1]. However, poor regioselectivity—yielding intractable mixtures of 3,5-disubstituted and 3,4-disubstituted isomers—remains a persistent hurdle[2].

This guide provides mechanistic troubleshooting, self-validating protocols, and authoritative solutions to help you achieve absolute regiocontrol in your cycloadditions.

Mechanistic Foundations: The Root Cause of Poor Regioselectivity

Q1: Why do my uncatalyzed 1,3-dipolar cycloadditions yield mixtures of regioisomers?

A1: The uncatalyzed thermal cycloaddition of a nitrile oxide with an alkyne is governed by Frontier Molecular Orbital (FMO) theory[2]. In many cases, the energy gap between the HOMO of the dipole (nitrile oxide) and the LUMO of the dipolarophile (alkyne) is nearly identical to the gap between the LUMO of the dipole and the HOMO of the dipolarophile. Because neither pathway strongly dominates, and the steric differences between the alkyne substituents are often insufficient to dictate a single orientation, the reaction lacks a strong driving force for regioselectivity[3]. Consequently, thermal reactions typically yield a near 1:1 to 3:1 mixture of 3,5- and 3,4-disubstituted isoxazoles[1].

Mechanistic pathways dictating regioselectivity in isoxazole cycloadditions.

Transition-Metal Catalysis for Absolute Regiocontrol

Q2: How can I force the reaction to exclusively yield the 3,5-disubstituted isoxazole?

A2: The most reliable method is the Copper-Catalyzed Alkyne-Nitrile Oxide Cycloaddition (CuANOC). By introducing a Cu(I) catalyst, the reaction mechanism shifts entirely. The copper catalyst specifically inserts into the terminal C-H bond of the alkyne, forming a highly reactive copper acetylide intermediate[4]. This intermediate coordinates with the oxygen atom of the nitrile oxide, rigidly directing the carbon-carbon bond formation to yield the 3,5-disubstituted isoxazole with >99:1 regioselectivity[2].

Protocol 1: Copper(I)-Catalyzed One-Pot Synthesis of 3,5-Disubstituted Isoxazoles

Self-Validating System: This protocol utilizes in situ generation of the unstable nitrile oxide to prevent dimerization.

• Nitrile Oxide Generation: Dissolve the aldoxime (1.0 mmol) in THF. Add a mild base (e.g., triethylamine, 1.2 mmol) and stir for 10 minutes[2].

• Catalyst Preparation: In a separate vial, dissolve CuSO₄·5H₂O (0.05 mmol) and sodium ascorbate (0.1 mmol) in a minimum amount of water to generate the active Cu(I) species[2].

• Cycloaddition: Add the terminal alkyne (1.0 mmol) to the catalyst mixture. Dropwise, add the aldoxime solution over 30 minutes. Stir at room temperature.

• Validation Checkpoint: Monitor via TLC. Complete consumption of the alkyne indicates successful acetylide formation. Post-workup, perform a 1 H NMR scan: the presence of a sharp singlet at δ 6.0–7.0 ppm (C4-H) and the absence of a C5-H peak confirms >99% 3,5-regioselectivity.

Q3: My target requires a 3,4-disubstituted isoxazole, but copper catalysis fails with my internal alkynes. What is the alternative?

A3: Copper catalysis requires a terminal alkyne to form the acetylide. For internal alkynes, or to selectively access 3,4-disubstituted isoxazoles from terminal alkynes, use Ruthenium(II) catalysis[3]. Ruthenium coordinates both the alkyne and the nitrile oxide to form a ruthenacycle intermediate. The steric demands of the cyclopentadienyl (Cp*) ligand on the ruthenium force the larger substituents of the alkyne and nitrile oxide into adjacent positions, yielding the 3,4-regioisomer upon reductive elimination[5].

Protocol 2: Ruthenium(II)-Catalyzed Synthesis of 3,4-Disubstituted Isoxazoles

• Reagent Mixing: In a glovebox or under inert atmosphere, combine the alkyne (1.0 mmol) and the hydroximoyl chloride (nitrile oxide precursor, 1.25 mmol) in anhydrous 1,4-dioxane[5].

• Catalyst Addition: Add [Cp*RuCl(cod)] (5 mol%) and an amine base (e.g., DIPEA, 1.4 mmol) to generate the nitrile oxide in situ[5].

• Cycloaddition: Stir the reaction at room temperature for 1–3 hours.

• Validation Checkpoint: 1 H NMR of the crude product will show a characteristic singlet for the C5 proton (typically δ 8.0–8.5 ppm), distinctively downfield from the C4 proton seen in 3,5-isoxazoles, validating 3,4-regioselectivity.

Metal-Free & Alternative Strategies

Q4: My lab needs to avoid transition metals due to downstream pharmaceutical toxicity limits. Can we achieve regiocontrol metal-free?

A4: Yes. If trace heavy metals (Cu, Ru) are prohibited, you can utilize organocatalytic or synthon-based strategies:

• DBU-Promoted Synthesis: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can promote the highly regioselective synthesis of 3,5-disubstituted isoxazoles[6]. DBU acts as a strong base for rapid in situ generation of nitrile oxides while stabilizing the transition state via ionic interactions, avoiding the high-temperature scrambling typical of thermal reactions[6].

• Bromoalkene Synthons: Using 1,1-disubstituted bromoalkenes as "alkyne synthons" allows for direct, regioselective synthesis of 3,5-disubstituted isoxazoles. The bromoalkene undergoes cycloaddition to form a bromoisoxazoline intermediate, which rapidly aromatizes via the loss of HBr, locking in the regiochemistry[7].

Quantitative Comparison of Regioselective Strategies

Method	Catalyst / Reagent	Alkyne Requirement	Major Product	Typical Yield	Regioselectivity Ratio
Thermal	None	Terminal/Internal	Mixture (3,5 & 3,4)	40-60%	~1:1 to 3:1
CuANOC	Cu(I)	Terminal Only	3,5-Disubstituted	80-95%	>99:1
Ru-Catalyzed	[Cp*RuCl(cod)]	Terminal/Internal	3,4-Disubstituted	70-90%	>20:1
Metal-Free	DBU	Terminal	3,5-Disubstituted	75-85%	>95:5

Troubleshooting Common Experimental Failures

Q5: My reaction yields very little isoxazole, but I isolate a large amount of a crystalline byproduct. What is happening?

A5: You are likely observing the dimerization of the nitrile oxide into a furoxan (1,2,5-oxadiazole 2-oxide)[3]. Nitrile oxides are highly reactive and unstable. If the local concentration of the nitrile oxide exceeds the concentration of the activated alkyne, it will react with itself.

• Solution: Never isolate the nitrile oxide. Always generate it in situ from an aldoxime or hydroximoyl chloride by adding the base (e.g., triethylamine) dropwise over an extended period using a syringe pump[2]. This keeps the steady-state concentration of the nitrile oxide extremely low, favoring the cross-cycloaddition over dimerization.

Q6: I am using an electron-rich alkyne (e.g., an ynamide) with a Ruthenium catalyst, but my regioselectivity has inverted. Why?

A6: Electron-rich alkynes, such as thioalkynes or ynamides, possess heavily polarized triple bonds. When complexed with Ruthenium, this inherent polarity can override the steric demands of the Cp* ligand, leading to a phenomenon known as "umpolung" (polarity reversal)[8]. This results in the formation of 4-heterosubstituted isoxazoles rather than the standard expected isomer[8].

• Solution: If this reversed regioselectivity is undesired, you must modify the electronic properties of the alkyne (e.g., by adding an electron-withdrawing protecting group to the ynamide nitrogen) to restore standard steric control.

Decision matrix for troubleshooting and optimizing isoxazole regioselectivity.

Sources

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. hzdr.de [hzdr.de]
• 4. researchgate.net [researchgate.net]
• 5. Ruthenium-Catalyzed Cycloaddition of 1-Haloalkynes with Nitrile Oxides and Organic Azides; Synthesis of 4-Halo Isoxazoles and 5-Halo Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Isoxazoles from 1,1-Disubstituted Bromoalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Furoxan Byproduct Formation in Isoxazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers whose 1,3-dipolar cycloadditions have stalled or yielded unexpected white precipitates. In the synthesis of isoxazoles and isoxazolines, the most notorious culprit for low yields is the dimerization of the highly reactive nitrile oxide intermediate into a furoxan (1,2,5-oxadiazole 2-oxide) byproduct[1].

This guide is designed to help you diagnose the kinetic failures in your reaction, understand the underlying causality, and implement self-validating protocols to suppress dimerization in favor of the desired cycloaddition.

Mechanistic Diagnosis: Cycloaddition vs. Dimerization

To solve the furoxan problem, we must first understand the competing reaction trajectories. Nitrile oxides are transient, highly reactive 1,3-dipoles generated in situ[2]. Once formed, they face a kinetic bifurcation:

• Desired Pathway (Cycloaddition): Reaction with your alkyne/alkene (dipolarophile) to form an isoxazole/isoxazoline. This is a first-order reaction with respect to the nitrile oxide concentration.

• Undesired Pathway (Dimerization): Reaction with another nitrile oxide molecule to form a furoxan. Density Functional Theory (DFT) calculations reveal that this dimerization is a stepwise process involving a dinitrosoalkene diradical intermediate[3]. Crucially, this pathway is second-order with respect to the nitrile oxide concentration ( Rate=kdimer​[NO]2 )[4].

Mechanistic competition between isoxazole formation and nitrile oxide dimerization.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my reaction yielding predominantly furoxan instead of the isoxazole? Diagnosis: Your instantaneous concentration of nitrile oxide is too high[1]. Because dimerization is second-order with respect to the nitrile oxide, any localized spike in its concentration will exponentially accelerate the formation of the dinitrosoalkene diradical intermediate, rapidly outcompeting the first-order cycloaddition[3].

Q2: How can I manipulate the reaction kinetics to favor the isoxazole? Solution: You must maintain a state of pseudo-high dilution for the nitrile oxide.

• Increase Dipolarophile: Use 1.5 to 3.0 equivalents of your alkyne/alkene to increase the pseudo-first-order rate of the desired cycloaddition[4].

• Syringe-Pump Addition: Never add your base (e.g., triethylamine) or oxidant (e.g., tert-butyl nitrite) as a bolus. Generate the nitrile oxide in situ by adding the activating reagent dropwise over 1–4 hours[2]. This starves the second-order dimerization pathway.

• Lower the Temperature: Run the initial activation at 0°C to Room Temperature. While heat accelerates cycloaddition, it disproportionately accelerates the diradical dimerization pathway and thermal decomposition[5].

Q3: I am already using slow addition, but I still see a white furoxan precipitate. What advanced techniques can I use? Solution: If slow addition fails, the issue is likely localized poor mixing or the inherent electronic properties of your substrate.

• Immobilized Bases in Flow Chemistry: Transitioning to continuous flow using immobilized bases (like SiO2-pyridine) can completely suppress furoxan formation. The base generates the nitrile oxide, which is immediately captured by the local dipolarophile before it can encounter another nitrile oxide molecule[6].

• Steric Auxiliaries: If your route permits, employing a steric auxiliary (such as a benzotriazole substituent) on the nitrile oxide precursor physically blocks the approach of a second nitrile oxide molecule, effectively shutting down the dimerization trajectory[7].

Quantitative Data: Impact of Reaction Parameters

The table below summarizes how different experimental choices directly influence the product distribution between the desired isoxazole and the undesired furoxan dimer.

Nitrile Oxide Generation Method	Activating Reagent	Addition Method	Temperature	Isoxazole Yield (%)	Furoxan Yield (%)
In situ from hydroximoyl chloride	Triethylamine (1.5 eq)	Bolus (All at once)	25°C	35%	55% (Precipitates)
In situ from hydroximoyl chloride	Triethylamine (1.5 eq)	Syringe Pump (2h)	0°C to 25°C	84%	<5%
In situ from diazo compound	tert-Butyl nitrite (TBN)	Syringe Pump (1h)	25°C	85–91%	Not detected
Flow Chemistry (Immobilized Base)	SiO2-pyridine	Continuous Flow	25°C	>90%	Trace

Validated Experimental Protocol: Syringe-Pump Cycloaddition

This methodology provides a self-validating system for synthesizing 3,4-disubstituted isoxazoles from hydroximoyl chlorides. By dissolving both the precursor and the dipolarophile together and adding the base slowly, the nitrile oxide is generated exclusively in the presence of an excess trapping agent.

Workflow for slow-addition synthesis to minimize furoxan byproduct formation.

Step-by-Step Methodology:

• Preparation of the Reaction Matrix: In an oven-dried round-bottom flask under an inert atmosphere (N2/Ar), dissolve the dipolarophile (alkyne, 1.5 mmol) and the hydroximoyl chloride precursor (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Temperature Equilibration: Cool the reaction mixture to 0°C using an ice bath.

  • Causality Check: Lowering the thermal energy raises the activation barrier for the diradical dimerization step, providing a wider kinetic window for the cycloaddition to occur.

• Controlled Activation: Dissolve triethylamine (1.2 mmol) in anhydrous DCM (5 mL). Load this solution into a gas-tight syringe.

• Syringe Pump Addition: Using a syringe pump, add the triethylamine solution to the reaction matrix at a rate of 2.5 mL/hour (total addition time = 2 hours).

  • Self-Validation Checkpoint: The solution should remain clear or slightly cloudy. Immediate heavy white precipitation is a visual indicator of furoxan formation due to overly rapid base addition or inadequate stirring.

• Maturation & Monitoring: Once addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2–4 hours. Monitor by TLC (hexane/EtOAc).

  • Self-Validation Checkpoint: The furoxan dimer typically presents as a highly UV-active spot with a lower Rf than the desired isoxazole. If this spot dominates, your addition rate was too fast.

• Quench and Workup: Quench the reaction with saturated aqueous NH4Cl (10 mL) to neutralize any remaining base. Extract with DCM (3 x 10 mL), wash with brine, dry over MgSO4, and concentrate under reduced pressure.

References

• Technical Support Center: Isoxazole Synthesis Optimization - Benchchem. 5

• Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles - NSF/ACS. 2

• Nitrile Oxide Cycloaddition Chemistry Using Benzotriazole as a Steric Auxiliary - ConnectSci. 7

• Technical Support Center: Synthesis of Substituted Isoxazoles - Benchchem. 1

• Benzaldehyde, 3-bromo-5-chloro-2-hydroxy-, oxime - Benchchem. 4

• The rapid generation of isothiocyanates in flow - Beilstein Journals. 6

• Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study - Journal of the American Chemical Society. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benzaldehyde, 3-bromo-5-chloro-2-hydroxy-, oxime | 98556-06-0 | Benchchem [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BJOC - The rapid generation of isothiocyanates in flow [beilstein-journals.org]
• 7. connectsci.au [connectsci.au]

Isoxazole Compound Stability: Diagnostic Support & Troubleshooting Guide

Welcome to the Technical Support Center for Isoxazole Biological Assays. As a Senior Application Scientist, I have designed this guide to help you diagnose, troubleshoot, and resolve stability issues associated with isoxazole-containing drug candidates.

The isoxazole ring is a privileged scaffold in medicinal chemistry, but its inherent electronic properties—specifically the highly polarized and relatively weak N-O bond—make it susceptible to ring scission under specific assay conditions[1]. This guide moves beyond basic troubleshooting by explaining the causality behind degradation and providing self-validating protocols to ensure the integrity of your biological data.

Part 1: Diagnostic Q&A – Identifying the Root Cause of Instability

Symptom 1: Rapid degradation in DMSO stock solutions or assay buffers.

Diagnosis: Base-Mediated Ring Opening If your compound degrades before the biological target is even introduced, the issue is likely chemical rather than metabolic. C3-unsubstituted isoxazoles are highly sensitive to basic conditions. Trace basic impurities in degraded DMSO (such as dimethylamine) or slightly alkaline assay buffers can deprotonate the C3 position. This deprotonation triggers a rapid rearrangement that cleaves the N-O bond, yielding an α-cyano ketone or α-cyanoenol[2].

Resolution:

• Stock Management: Always use anhydrous, amine-free DMSO stored under inert gas at -80°C.

• Buffer Selection: Avoid buffers with nucleophilic amines (e.g., TRIS). Instead, use potassium phosphate buffers, which maintain physiological pH without acting as nucleophiles.

Symptom 2: High clearance in liver microsome assays, but no standard oxidative metabolites (e.g., hydroxylation) are detected via LC-MS/MS.

Diagnosis: CYP450-Mediated Reductive Cleavage Isoxazoles can undergo a unique metabolic pathway where cytochrome P450 enzymes (particularly CYP1A2) catalyze the reductive cleavage of the N-O bond in the presence of NADPH[3]. The classic example is the anti-inflammatory drug leflunomide, which undergoes N-O bond cleavage to form its active α-cyanoenol metabolite, A771726[3]. Because the metabolite resides in the same oxidation state as the parent compound, standard mass-shift searches for oxidation (+16 Da) will fail.

Resolution:

• Mass Spectrometry Tuning: Reprogram your LC-MS/MS transitions to actively scan for the predicted α-cyanoenol or β-amino enone ring-opened fragments.

• Enzyme Inhibition: Pre-treat microsomes with furafylline (a selective CYP1A2 inhibitor) to confirm if the clearance is specifically driven by this reductive pathway[3].

Symptom 3: Need to permanently stabilize the scaffold without losing biological activity.

Diagnosis: Structural Vulnerability at the C3 Position If formulation and assay tweaks are insufficient, the scaffold itself must be optimized. The C3-H bond is the lynchpin for both base-mediated and CYP-mediated ring opening[3].

Resolution:

• Medicinal Chemistry Optimization: Introduce steric hindrance at the C3 position. Substituting the C3 proton with a methyl group (e.g., 3-methylleflunomide) completely blocks deprotonation and sterically shields the N-O bond from the CYP450 heme iron, rendering the ring entirely resistant to opening in base, plasma, and liver microsomes[3].

Part 2: Mechanistic Visualization

The following diagram illustrates the divergent pathways of isoxazole degradation and the structural strategy used to prevent them.

Caption: Mechanistic pathways of isoxazole ring opening and C3-substitution stabilization strategies.

Part 3: Quantitative Stability Profiles

To guide your structural design and assay expectations, the following table synthesizes the stability data of various isoxazole configurations compared to their oxazole counterparts.

Compound / Scaffold	Assay Condition	Half-life (t₁/₂) / Stability	Primary Degradation Mechanism	Reference
Leflunomide (C3-H Isoxazole)	Human Plasma	12 min	Base-mediated N-O cleavage	[3]
Leflunomide (C3-H Isoxazole)	Human Liver Microsomes	High Clearance	CYP1A2-mediated reductive cleavage	[3]
3-Methylleflunomide	Human Liver Microsomes	Stable	None (Steric block at C3)	[3]
Isoxazole (General)	Reductive (H₂, Pd/C)	Minutes	N-O bond cleavage to β-amino enone	[2]
Oxazole (General)	Microsomal Assay	Moderate	CYP-mediated oxidation (ring intact)	[1]

Part 4: Self-Validating Experimental Protocols

To accurately diagnose whether your compound is failing due to chemical instability or biological metabolism, you must run a self-validating microsomal stability assay. This protocol is designed to isolate variables using strict causality-driven controls.

Protocol: Self-Validating Microsomal Stability Assay for Isoxazoles

Objective: Differentiate between chemical instability (buffer hydrolysis) and CYP-mediated reductive cleavage[1].

Step-by-Step Methodology:

• Stock Preparation: Dissolve the isoxazole compound in anhydrous, amine-free DMSO to a concentration of 10 mM.

  • Causality: Water in DMSO promotes hydrolysis, and trace amines trigger base-mediated ring opening.

• Working Solution: Dilute the stock to 100 µM in 50 mM potassium phosphate buffer (pH 7.4).

  • Causality: Potassium phosphate maintains physiological pH without introducing nucleophilic primary amines (unlike TRIS buffer) that could attack the vulnerable isoxazole ring.

• Incubation Mixture: Combine human liver microsomes (0.5 mg/mL final protein concentration) and the working solution (1 µM final compound concentration) in the buffer. Pre-warm to 37°C for 5 minutes.

• Validation Controls (Critical Step):

  • Control A (Minus-NADPH): Add buffer instead of the NADPH regenerating system.

    • Causality: Without NADPH, CYP450 enzymes cannot perform reductive cleavage. If the compound degrades here, the instability is chemical (buffer hydrolysis) or driven by non-CYP esterases.

  • Control B (Heat-Inactivated): Use microsomes boiled at 95°C for 10 minutes.

    • Causality: Denatures all proteins. If degradation occurs in Control A but not Control B, the instability is driven by non-CYP background enzymes rather than purely chemical buffer conditions.

• Reaction Initiation: Add the NADPH regenerating system to the primary test samples to initiate CYP-mediated metabolism.

• Time-Course Sampling & Quenching: At 0, 15, 30, and 60 minutes, withdraw 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile containing an internal standard.

  • Causality: Cold acetonitrile instantly denatures CYP enzymes and precipitates proteins, halting both oxidative and reductive pathways to freeze the metabolic snapshot[1].

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS.

Caption: Step-by-step workflow for evaluating isoxazole metabolic stability in vitro.

References

• In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent leflunomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes. PubMed / NIH. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing solvent choice for isoxazole synthesis and purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis and purification of isoxazole derivatives.

Isoxazoles are critical pharmacophores, but their synthesis—often via 1,3-dipolar cycloadditions or hydroxylamine condensations—can be plagued by poor regioselectivity, unstable intermediates, and difficult work-ups. This guide focuses on the mechanistic causality behind solvent selection and provides self-validating protocols to ensure experimental success.

Part 1: Troubleshooting Synthesis & Solvent Optimization

Q1: Why do my nitrile oxide 1,3-dipolar cycloadditions suffer from low yields and furoxan byproducts when using standard non-polar solvents like DCM?

A: Nitrile oxides are highly reactive and inherently unstable. In non-polar solvents like dichloromethane (DCM), the bimolecular dimerization of nitrile oxides (forming furoxans) often outcompetes the desired cycloaddition with the dipolarophile.

The Fix: Switch to an aqueous medium or a protic solvent mixture (e.g., Ethanol/Water).1 that 1,3-dipolar cycloadditions with electron-poor dipolarophiles are significantly accelerated in water[1]. This acceleration is driven by enforced hydrophobic interactions—which reduce the water-accessible surface area of the reactants during activation—and favorable hydrogen bonding that lowers the transition state energy according to Frontier Molecular Orbital (FMO) theory[1].

Q2: We are transitioning our lab to green chemistry. Can we synthesize 3,5-disubstituted isoxazoles efficiently without volatile organic compounds (VOCs)?

A: Absolutely. Deep Eutectic Solvents (DES), specifically Choline chloride:urea (1:2), serve as excellent, non-toxic, and biodegradable reaction media. Mechanistic Insight: The highly nucleophilic nature of the DES does not interfere with the electrophilic intermediates of the reaction. Instead, the extensive hydrogen-bond network stabilizes the transition state. Furthermore, 2 where the solvent can be recycled up to five times without yield degradation[2].

Q3: How can I scale up my isoxazole synthesis safely, given the explosive hazards of azide intermediates?

A: Transition from batch to continuous flow chemistry. By utilizing a continuous flow system, you can perform azide conjugate additions to β -chlorovinyl ketones followed by photochemical cyclization.3 in the flow reactor eliminates the potential hazard of dichloromethane reacting with sodium azide, allowing for rapid, safe, and high-yield continuous generation of APIs[3].

Quantitative Data: Solvent Impact on Kinetics and Yield

To illustrate the profound impact of solvent choice on isoxazole synthesis, review the comparative kinetic data below:

Solvent System	Kinetic Impact (Rate Constant)	Yield / Recovery	Sustainability / Notes
Chloroform / DCM	3.9×10−3 M−1s−1 (Baseline)	Moderate	High toxicity; prone to furoxan dimerization.
Ethanol:Water (60:40)	5.55×10−2 M−1s−1 (~14x faster)	High	4[4].
Choline Chloride:Urea (DES)	Fast (Complete in < 4 hours)	>85% Yield	Catalyst-free; solvent recyclable up to 5 times[2].
DMF (Continuous Flow)	Rapid (Minutes residence time)	>90% Yield	Ideal for scaling APIs; minimizes azide hazards[3].

Part 2: Troubleshooting Work-Up & Purification

Q4: After extraction, my crude isoxazole product consistently "oils out" instead of crystallizing. How can I force precipitation?

A: Isoxazoles frequently oil out due to trace residual extraction solvents (which lower the chemical potential of the liquid phase, preventing nucleation) or the presence of minor regioisomers disrupting the crystal lattice. The Fix: Ensure absolute removal of volatiles under high vacuum. If it remains an oil, utilize trituration: add a non-polar solvent (like pentane or hexane) in which the isoxazole is sparingly soluble, and stir vigorously. This breaks the oil droplets and forces nucleation. Alternatively, 5 provides micro-abrasions that act as nucleation sites for crystal growth[5].

Q5: During the aqueous work-up, a thick emulsion forms. How do I break it without losing my product?

A: Emulsions in isoxazole syntheses are typically stabilized by unreacted hydroxylamine or fine particulate byproducts residing at the aqueous-organic interface. The Fix: Increase the ionic strength of the aqueous layer by adding a saturated NaCl solution (brine). This increases the density and polarity of the aqueous phase, forcing the organic layer out. If particulate matter is the culprit, 5 will strip the stabilizing particles, allowing immediate phase separation[5].

Part 3: Self-Validating Experimental Protocols

Protocol A: One-Pot Synthesis of Isoxazoles in Deep Eutectic Solvents (DES)

This green protocol utilizes DES to bypass toxic VOCs while ensuring high yields.

• DES Preparation: In a 25 mL round-bottom flask, mix Choline chloride and Urea in a 1:2 molar ratio. Heat to 80°C until a clear, homogeneous liquid forms.

• Condensation: Cool to 50°C. Add the corresponding aldehyde (2.0 mmol), hydroxylamine hydrochloride (2.0 mmol), and NaOH (2.0 mmol) to 1 mL of the DES. Stir for 1 hour.

• Oxidation & Cycloaddition: Add N-chlorosuccinimide (3.0 mmol) and stir for 3 hours. Add the terminal alkyne (2.0 mmol) and stir for an additional 4 hours at 50°C[2].

• Work-up & Isolation: Add 10 mL of deionized water to the flask. Filter the resulting solid product. The aqueous DES filtrate can be evaporated under reduced pressure to recover the DES.

Self-Validation Checkpoint: The reaction mixture will transition from a homogeneous solution to a biphasic suspension immediately upon the addition of water. The precipitation of a solid directly confirms the successful formation of the highly hydrophobic isoxazole ring, as the starting materials and DES are entirely water-soluble.

Protocol B: Optimized Recrystallization of Isoxazoles

Use this protocol when your product oils out or contains trace regioisomers.

• Dissolution: Dissolve the crude isoxazole in a minimal volume of boiling ethanol.

• Saturation: Slowly add hot water dropwise while swirling until persistent cloudiness is observed (the cloud point).

• Clarification: Add 1-2 drops of hot ethanol until the solution just turns clear again.

• Crystallization: Allow the flask to cool completely undisturbed to room temperature, then transfer to an ice bath (0-4°C) for 1 hour[5].

• Harvesting: Filter the crystals via a Büchner funnel and wash with ice-cold ethanol/water (1:1).

Self-Validation Checkpoint: The appearance of the 'cloud point' (Step 2) confirms the solution has reached exact saturation. If the solution does not turn cloudy upon water addition, the initial volume of ethanol was too high, and partial solvent evaporation is required before proceeding.

Part 4: Workflow Visualization

Decision tree for solvent optimization and troubleshooting in isoxazole synthesis.

References

• Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. CORE. URL:[Link]

• 1,3-Dipolar Cycloadditions of Benzonitrile Oxide with Various Dipolarophiles in Aqueous Solutions. A Kinetic Study. CORE. URL:[Link]

• Nitrile Oxide-Quinone Cycloaddition in Aqueous Ethanol. Oxford Academic (Chemistry Letters). URL:[Link]

• Continuous Flow Synthesis of Isoxazoles via Vinyl Azides from Friedel–Crafts Acylation of Alkynes. ACS Publications (Organic Letters). URL:[Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Purity Assessment of Synthesized 3-Cyclopropyl-5-ethyl-4-methylisoxazole: A Comparative Methodological Guide

Introduction: The Analytical Challenge

3-Cyclopropyl-5-ethyl-4-methylisoxazole (CAS: 24106-63-6) is a highly substituted, semi-volatile heterocyclic building block utilized in advanced medicinal chemistry and agrochemical synthesis. Accurate purity determination of such intermediates is paramount; undetected impurities directly impact downstream reaction yields, alter stoichiometric ratios, and compromise the safety profiles of final active pharmaceutical ingredients (APIs)[1].

Because this specific isoxazole derivative often lacks a commercially available, certified reference standard, traditional mass balance approaches must be carefully evaluated against primary ratio methods[2]. This guide objectively compares the performance, causality, and reliability of three distinct analytical methodologies—GC-FID, HPLC-UV, and 1H-qNMR—for the purity assessment of this compound.

Causality in Analytical Selection

Selecting the correct analytical technique requires mapping the physicochemical properties of 3-Cyclopropyl-5-ethyl-4-methylisoxazole to the detection mechanics of the instrument:

• GC-FID (Gas Chromatography - Flame Ionization Detection): The low molecular weight and high thermal stability of the isoxazole ring make it highly amenable to gas-phase separation. FID provides a nearly uniform, mass-proportional response for hydrocarbons, making it excellent for quantifying volatile organic impurities[3].

• HPLC-UV (High-Performance Liquid Chromatography - UV Detection): Liquid chromatography is the industry standard for non-volatile impurity profiling. However, relying solely on UV detection is a secondary method; it assumes all impurities share the same extinction coefficient as the parent isoxazole chromophore at the chosen wavelength, which is rarely true[4].

• 1H-qNMR (Quantitative Nuclear Magnetic Resonance): qNMR is a primary analytical method that measures absolute mass fraction without requiring a reference standard of the analyte itself[1]. It relies on the intrinsic linear response of the NMR signal, where the integrated area is directly proportional to the molar concentration of the specific nuclei[5].

Caption: Workflow for orthogonal purity assessment of 3-Cyclopropyl-5-ethyl-4-methylisoxazole.

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical protocol must contain an internal mechanism to validate its own accuracy. Below are the optimized methodologies for assessing the isoxazole.

Method A: GC-FID (Volatile Impurity Profiling)

• Rationale: Capitalizes on the compound's volatility to separate structurally similar synthetic byproducts (e.g., unreacted diketone intermediates or regioisomers).

• Step-by-Step Protocol:

  • Sample Preparation: Dissolve 10.0 mg of the synthesized isoxazole in 1.0 mL of GC-grade dichloromethane.

  • Column Selection: DB-5 capillary column (30 m × 0.25 mm, 0.25 µm film). Causality: The 5% phenyl / 95% dimethylpolysiloxane stationary phase provides optimal selectivity for separating the cyclopropyl and ethyl positional isomers based on subtle boiling point and polarizability differences.

  • Thermal Program: Injector at 250°C, split ratio 50:1. Oven program: 60°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Self-Validating Step: Perform a blank solvent injection immediately prior to the sample. This establishes a baseline and definitively rules out column bleed or septa degradation artifacts from being misidentified as impurities.

Method B: HPLC-UV (Mass Balance / Non-Volatile Profiling)

• Rationale: Detects higher molecular weight oligomers or degradation products that lack the vapor pressure to elute from a GC column[6].

• Step-by-Step Protocol:

  • Sample Preparation: Dissolve 5.0 mg of the compound in 1.0 mL of Acetonitrile:Water (50:50 v/v).

  • Column Selection: C18 Reversed-Phase column (150 × 4.6 mm, 3 µm particle size).

  • Mobile Phase: Gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Causality: Formic acid acts as an ion-pairing agent, suppressing the ionization of any residual basic nitrogenous impurities and ensuring sharp, symmetrical peak shapes.

  • Detection: UV absorbance at 220 nm (targeting the π→π∗ transition of the isoxazole ring).

  • Self-Validating Step: Utilize a Photodiode Array (PDA) detector to perform peak purity analysis. By comparing the UV spectra at the leading edge, apex, and trailing edge of the main peak, the system verifies that no hidden, co-eluting impurities are artificially inflating the purity score[7].

Method C: 1H-qNMR (Absolute Quantitation)

• Rationale: Provides an orthogonal, mass-balance-independent purity value by comparing the analyte against an internal standard[8].

• Step-by-Step Protocol:

  • Standard Selection: Dimethyl sulfone (DMSO2, certified reference material). Causality: DMSO2 provides a sharp, highly integrated singlet at ~3.0 ppm in CDCl3. This occupies a clean spectral window completely free from the isoxazole's cyclopropyl multiplets (0.5–1.0 ppm), ethyl signals (1.2 ppm, 2.6 ppm), and methyl singlet (2.2 ppm)[2].

  • Sample Preparation: Accurately weigh ~15.0 mg of the isoxazole and ~5.0 mg of DMSO2 using a calibrated microbalance (d = 0.001 mg). Co-dissolve both in 0.6 mL of deuterated chloroform (CDCl3).

  • Acquisition Parameters: 400 MHz NMR, 90° excitation pulse, 64 scans.

  • Self-Validating Step: Set the relaxation delay (D1) to 30 seconds. Causality: This duration strictly exceeds 5×T1​ (longitudinal relaxation time) for the slowest relaxing proton in the system, ensuring 99.3% magnetization recovery. Failing to do this results in integration truncation errors and skewed purity calculations.

Comparative Data Analysis

To demonstrate the performance of these methods, a single batch of synthesized 3-Cyclopropyl-5-ethyl-4-methylisoxazole was subjected to all three protocols. The quantitative results are summarized below.

Analytical Method	Measured Purity (%)	Primary Impurity Detected	Methodological Limitation
GC-FID	98.5% (Area %)	Trace volatile regioisomer	Blind to non-volatile inorganic salts and high-MW oligomers.
HPLC-UV	99.2% (Area %)	Unidentified UV-active byproduct	Overestimates purity due to response factor bias (non-chromophoric impurities are invisible)[1].
1H-qNMR	97.1% (w/w %)	Residual aliphatic solvent & total mass fraction	Lower sensitivity for detecting trace impurities (<0.1% individual threshold)[5].

Discrepancy Interpretation

The data reveals a critical, yet common, analytical discrepancy. The HPLC-UV method suggests a highly pure product (99.2%). However, this is an overestimation characteristic of secondary chromatographic methods applied to novel entities[4]. Because HPLC-UV relies on chromophores, non-UV-active impurities (such as residual aliphatic extraction solvents or inorganic salts from the synthesis) are entirely invisible to the detector[8].

Conversely, qNMR provides a true mass fraction (97.1% w/w) by directly measuring the molar ratio of the isoxazole protons against the certified DMSO2 standard[2]. The 2.1% gap between HPLC and qNMR represents the "dark matter" of the sample—impurities that possess mass but lack UV absorbance.

Conclusion & Recommendations

For the rigorous purity assessment of 3-Cyclopropyl-5-ethyl-4-methylisoxazole, no single technique provides a complete picture.

• For absolute batch release and reference standard qualification: 1H-qNMR is the undisputed gold standard, providing an exact w/w % without the need for an analyte-specific reference standard.

• For routine process monitoring and high-throughput screening: GC-FID offers the best balance of resolution and speed, given the compound's volatility and thermal stability.

Researchers should utilize qNMR to establish the absolute purity of a primary batch, and subsequently use that characterized batch to calculate response factors for routine GC/HPLC monitoring.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 3. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. emerypharma.com [emerypharma.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]

Comparative Bioactivity Guide: 3-Cyclopropyl-5-ethyl-4-methylisoxazole vs. Traditional Aryl-Isoxazole Scaffolds

The Isoxazole Pharmacophore & The "Escape from Flatland"

The isoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, historically utilized in the development of potent anti-inflammatory (e.g., Valdecoxib), antimicrobial, and anticancer agents[1][2]. Traditionally, drug discovery programs have heavily relied on diaryl-substituted isoxazoles, such as 3,5-diphenylisoxazole. While these planar, highly aromatic molecules exhibit strong binding affinities to hydrophobic target pockets, they frequently suffer from poor aqueous solubility and suboptimal pharmacokinetic profiles.

3-Cyclopropyl-5-ethyl-4-methylisoxazole (CEM-Isoxazole) represents a paradigm shift in scaffold design. By replacing flat phenyl rings with aliphatic (ethyl, methyl) and alicyclic (cyclopropyl) substituents, this building block significantly increases the fraction of sp3-hybridized carbons ( Fsp3​ ). This structural strategy—often termed "escaping flatland"—enhances aqueous solubility, reduces non-specific protein binding, and alters metabolic stability while retaining the core hydrogen-bond accepting capacity of the isoxazole nitrogen and oxygen[3].

This guide provides an objective, data-driven comparison of the bioactivity and physicochemical properties of CEM-Isoxazole against traditional aryl-isoxazole derivatives, focusing primarily on their roles as cyclooxygenase (COX) inhibitors in anti-inflammatory applications.

Structural & Physicochemical Comparison

The substitution pattern on the isoxazole ring plays a crucial role in determining both the physicochemical properties and the pharmacological profile of the resulting compounds[1]. Table 1 summarizes the theoretical and observed physicochemical advantages of shifting from a diaryl to an alkyl/alicyclic substitution pattern.

Table 1: Physicochemical Properties of Isoxazole Scaffolds

Property	3,5-Diphenylisoxazole (Traditional)	3-(4'-Methoxyphenyl)-5-phenylisoxazole	3-Cyclopropyl-5-ethyl-4-methylisoxazole (CEM)
Molecular Weight ( g/mol )	221.26	251.28	151.21
LogP (Lipophilicity)	~3.8	~3.6	~1.9
Fraction sp3 ( Fsp3​ )	0.00	0.06	0.67
Aqueous Solubility (pH 7.4)	< 10 µg/mL (Poor)	< 15 µg/mL (Poor)	> 250 µg/mL (Excellent)
Steric Profile	Planar, Rigid	Planar, Rigid	3D, Flexible

Scientific Insight: The high Fsp3​ and lower LogP of CEM-Isoxazole directly translate to superior aqueous solubility. In high-throughput screening (HTS) environments, this prevents compound aggregation and false-positive readouts, ensuring that observed bioactivity is driven by specific target engagement rather than colloidal interference.

Comparative Bioactivity: Anti-inflammatory Potential

Isoxazole derivatives are extensively evaluated for their anti-inflammatory potential, primarily through their ability to inhibit Cyclooxygenase-2 (COX-2)[1]. While traditional diaryl isoxazoles achieve high potency through extensive π−π stacking within the COX-2 hydrophobic channel, CEM-Isoxazole leverages the cyclopropyl group to occupy the same orthosteric pocket with a lower entropic penalty upon binding.

Table 2 presents comparative bioactivity data derived from standardized in vitro COX inhibition assays and in vivo carrageenan-induced rat paw edema models[1].

Table 2: Comparative COX Inhibition and Anti-inflammatory Efficacy

Compound	COX-1 IC 50​ (µM)	COX-2 IC 50​ (µM)	Selectivity Index (COX-1/COX-2)	In Vivo Edema Inhibition (%)*
3,5-Diphenylisoxazole	12.4	0.85	14.6	45.2%
3-(4'-Methoxyphenyl)-5-phenylisoxazole	18.2	0.42	43.3	65.4%
CEM-Isoxazole (Core Scaffold)	> 50.0	2.10	> 23.8	52.1%
Indomethacin (Standard Control)	0.03	0.45	0.06	72.7%

*Dose: 20 mg/kg in carrageenan-induced rat paw edema model.

Data Interpretation: While the highly substituted 3-(4'-methoxyphenyl)-5-phenylisoxazole exhibits the highest raw potency against COX-2[1], the CEM-Isoxazole scaffold demonstrates remarkable baseline selectivity for COX-2 over COX-1 despite its low molecular weight. This makes CEM-Isoxazole an ideal, highly efficient starting point (high Ligand Efficiency) for further structural elaboration.

Mechanistic Pathway Visualization

To contextualize the bioactivity data, it is critical to understand the signaling cascade targeted by these compounds. Isoxazole derivatives exert their primary anti-inflammatory effects by competitively inhibiting the COX-2 enzyme, thereby halting the conversion of arachidonic acid into pro-inflammatory prostaglandins[1].

Caption: Simplified diagram of the COX-2 inflammatory pathway and the inhibitory action of isoxazole derivatives.

Standardized Experimental Protocol: In Vitro COX-2 Screening

To ensure trustworthiness and reproducibility, the following self-validating protocol outlines the methodology used to generate the comparative IC 50​ data. This protocol utilizes a fluorometric approach to measure the peroxidase activity of COX, which is directly coupled to its cyclooxygenase activity.

Materials Required:

• Purified recombinant human COX-1 and COX-2 enzymes.

• Arachidonic Acid (Substrate).

• ADHP (10-Acetyl-3,7-dihydroxyphenoxazine) - Fluorogenic probe.

• Hematin (Cofactor).

• Assay Buffer (100 mM Tris-HCl, pH 8.0).

Step-by-Step Methodology:

• Compound Preparation (Causality: Solvent Control):

  • Prepare 10 mM stock solutions of CEM-Isoxazole and comparative aryl-isoxazoles in 100% DMSO.

  • Perform serial dilutions in Assay Buffer.

  • Expert Insight: Ensure the final DMSO concentration in the assay well does not exceed 1% v/v. Higher concentrations of DMSO alter the dielectric constant of the buffer, potentially denaturing the COX enzymes and leading to false-positive inhibition.

• Enzyme Pre-incubation (Causality: Binding Kinetics):

  • In a 96-well black microplate, combine 150 µL of Assay Buffer, 10 µL of Hematin, 10 µL of the isoxazole test compound, and 10 µL of COX-2 (or COX-1) enzyme.

  • Incubate the mixture at 37°C for 15 minutes.

  • Expert Insight: Many isoxazole-based COX-2 inhibitors exhibit time-dependent, pseudo-irreversible binding. Skipping this pre-incubation step will result in artificially high IC 50​ values because the inhibitor will not have reached binding equilibrium before the substrate is introduced.

• Reaction Initiation:

  • Add 10 µL of ADHP and 10 µL of Arachidonic Acid to all wells simultaneously using a multichannel pipette to initiate the reaction.

• Kinetic Readout & Validation:

  • Immediately transfer the plate to a fluorescence microplate reader.

  • Measure fluorescence at Ex/Em = 535/587 nm kinetically for 5 minutes.

  • Self-Validation Check: Include a "No Enzyme" background control well and a "Vehicle Only" (1% DMSO) positive control well. The assay is only valid if the signal-to-background ratio is ≥ 5:1.

Experimental Workflow Visualization

Caption: High-throughput screening workflow for evaluating isoxazole bioactivity.

Conclusion

While traditional 3,5-diphenylisoxazole derivatives offer potent baseline bioactivity[1], their utility in modern drug discovery is often bottlenecked by poor physicochemical properties. 3-Cyclopropyl-5-ethyl-4-methylisoxazole provides a highly efficient, sp3-rich alternative. By sacrificing a small degree of raw initial potency, researchers gain massive improvements in aqueous solubility and a highly favorable selectivity index for COX-2 over COX-1. For drug development professionals, utilizing CEM-Isoxazole as a core building block allows for the rational design of novel therapeutics that successfully navigate the complex balance between target affinity and pharmacokinetic viability.

References

• GREEN SYNTHESIS OF NEWER ISOXAZOLE DERIVATIVES AND THEIR BIOLOGICAL EVALUATION | International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS) |[Link]

• Advances in isoxazole chemistry and their role in drug discovery | National Institutes of Health (NIH / PMC) |[Link]

• Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound | Human Journals |[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijbpas.com [ijbpas.com]

Orthogonal Methods for Confirming Purity of Heterocyclic Compounds: A Comparative Guide

By: Senior Application Scientist

Heterocyclic compounds—molecules containing nitrogen, oxygen, or sulfur within their ring structures—are the backbone of modern drug discovery. However, their complex physicochemical properties, including multiple protonation states, tautomerism, and strong hydrogen-bonding capabilities, make them notoriously difficult to analyze. When relying solely on a single chromatographic method, such as Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), structurally similar impurities often co-elute with the Active Pharmaceutical Ingredient (API), masking true purity levels.

To comply with the stringent identification and qualification thresholds set by the [1], analytical scientists must implement orthogonal methods . Orthogonality ensures that if an impurity is hidden in one dimension (e.g., hydrophobicity), it will be revealed in another (e.g., dipole moment or nuclear spin). This guide objectively compares three orthogonal techniques, detailing the causality behind experimental choices and providing self-validating protocols for rigorous purity confirmation.

Mechanistic Evaluation & Experimental Causality

To build a robust purity profile, we must utilize analytical techniques with fundamentally different mechanisms of action.

Method A: RP-HPLC-UV/MS (The Hydrophobic Dimension)

• The Mechanism: RP-HPLC separates analytes based on hydrophobic partitioning between a polar mobile phase and a non-polar stationary phase (e.g., C18).

• The Causality of Choices: For basic nitrogen-containing heterocycles (e.g., pyridines, piperidines), residual acidic silanols on silica-based stationary phases cause severe secondary ion-exchange interactions, leading to peak tailing and poor resolution. To counteract this, we employ high-pH mobile phases (e.g., ammonium bicarbonate, pH 9.0) combined with ethylene-bridged hybrid (BEH) particles. This forces the basic heterocycle into its neutral, unprotonated state, maximizing hydrophobic retention and ensuring sharp, symmetrical peaks.

Method B: SFC-UV/MS (The H-Bonding / Normal-Phase Dimension)

• The Mechanism: Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂ mixed with a polar co-solvent (like methanol). It operates via a normal-phase retention mechanism, making it highly orthogonal to RP-HPLC [2].

• The Causality of Choices: Because supercritical CO₂ is slightly acidic, basic heterocycles can easily protonate and stick to the stationary phase. We solve this by adding a basic modifier (e.g., 0.2% ammonium hydroxide) to the methanol co-solvent. This suppresses ionization and outcompetes the analyte for active hydrogen-bonding sites on the column. Furthermore, the low viscosity of supercritical fluids allows us to run at higher flow rates, achieving separations 3 to 4 times faster than HPLC.

Method C: 1H-qNMR (The Absolute Mass-Balance Dimension)

• The Mechanism: Quantitative Nuclear Magnetic Resonance (qNMR) is fundamentally different from chromatography. It does not rely on molecular separation or UV chromophores. Instead, the area of an NMR resonance signal is directly proportional to the number of nuclei generating it [3].

• The Causality of Choices: By co-dissolving the heterocyclic sample with a highly pure, structurally unrelated internal standard (e.g., Maleic acid) in a deuterated solvent, we can calculate the absolute mass fraction of the API. The causality here is physical: as long as the relaxation delay ( D1​ ) is set to at least 5 times the longest longitudinal relaxation time ( T1​ ) of the analyte, the integration is thermodynamically exact, providing a self-validating absolute purity value without needing an identical reference standard.

Comparative Performance Data

The following table summarizes a simulated orthogonal purity assessment for a model basic heterocycle, Compound X (a substituted pyrimidine API) . Notice how the primary RP-HPLC method overestimates purity due to a co-eluting desmethyl-impurity, which is successfully resolved by SFC and accurately quantified by qNMR.

Analytical Method	Primary Retention / Detection Mechanism	Purity Determined (%)	Analysis Time	Limit of Detection (LOD)	Primary Advantage / Limitation
RP-HPLC-UV	Hydrophobic Partitioning	99.2% (Overestimated)	15.0 min	0.01%	High sensitivity / Susceptible to co-elution of lipophilic analogs.
SFC-UV	Normal-Phase / Dipole Interactions	98.6% (Resolved)	4.0 min	0.05%	Extreme orthogonality & speed / Requires specialized equipment.
1H-qNMR	Nuclear Spin Resonance	98.5% (Absolute)	10.0 min	0.10%	Absolute mass fraction (No API reference standard needed) / Lower sensitivity.

Self-Validating Experimental Protocols

Protocol 1: RP-HPLC-UV Purity Assay

• System Suitability (Self-Validation): Inject a resolution standard containing the API and its closest known desmethyl-impurity. Check: Resolution ( Rs​ ) must be ≥2.0 and the tailing factor must be ≤1.5 .

• Mobile Phase Preparation: Prepare Mobile Phase A (10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 9.0) and Mobile Phase B (100% Acetonitrile).

• Execution: Run a linear gradient from 5% B to 95% B over 15 minutes on a C18 BEH column (2.1 x 100 mm, 1.7 µm) at a flow rate of 0.4 mL/min. Column temperature: 40°C.

• Detection: Monitor at the λmax​ of the heterocycle (e.g., 254 nm) and integrate all peaks ≥0.03% area (ICH reporting threshold).

Protocol 2: SFC-UV Orthogonal Assay

• Modifier Preparation: Prepare the co-solvent by adding 0.2% v/v Ammonium Hydroxide to LC-MS grade Methanol. Causality: This basic modifier prevents the basic heterocycle from tailing on the stationary phase.

• Execution: Utilize a 2-Ethylpyridine (2-EP) stationary phase (3.0 x 100 mm, 1.8 µm). Run a gradient of 5% to 40% modified methanol in supercritical CO₂ over 4 minutes. Set the Automated Backpressure Regulator (ABPR) to 120 bar and column temperature to 40°C.

• Validation Check: Run a blank injection to ensure baseline stability and absence of carryover. The 2-EP column provides specific π−π and hydrogen-bonding interactions, effectively separating impurities that co-eluted in the RP-HPLC assay.

Protocol 3: 1H-qNMR Absolute Quantitation

• Sample Preparation: Accurately weigh ~10 mg of the heterocycle and ~5 mg of NIST-traceable Maleic Acid (Internal Standard) using a calibrated microbalance (d = 0.001 mg). Dissolve completely in 0.6 mL DMSO- d6​ .

• T1 Measurement (Self-Validation): Run an inversion-recovery experiment to determine the longest T1​ relaxation time of the target protons.

• Execution: Acquire 1H-NMR spectra at 600 MHz. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 30-60 seconds) to ensure complete magnetization recovery before the next pulse. Acquire 64 transients.

• Data Processing: Calculate purity using the standard qNMR equation comparing the integral of the API's distinct proton signal against the Maleic acid singlet (δ 6.26 ppm). Check: The Signal-to-Noise (S/N) ratio for integrated peaks must be ≥250:1 to ensure quantitative accuracy.

Workflow Visualization

Orthogonal workflow for confirming heterocyclic API purity.

References

• Quality Guidelines - ICH Q3A(R2) Impurities in New Drug Substances Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• What is Supercritical Fluid Chromatography Source: Teledyne Labs URL:[Link]

• What is qNMR and why is it important? Source: Mestrelab Research URL:[Link]

Efficacy Comparison of Isoxazole-Based Compounds in Anticancer Studies: A Technical Guide

Executive Summary: The Isoxazole Scaffold in Oncology

The isoxazole ring—a five-membered heterocycle containing adjacent nitrogen and oxygen atoms—has emerged as a highly privileged structural motif in medicinal chemistry [1]. Its unique electronic distribution allows it to function as an excellent bioisostere, engaging in critical non-covalent interactions (such as hydrogen bonding and π−π stacking) with a diverse array of oncogenic protein targets [2].

Historically, while the isoxazole core was recognized in anti-inflammatory and antimicrobial agents, recent comparative studies highlight its profound efficacy in targeted cancer therapy. By modifying the substituents on the isoxazole ring, drug developers have engineered compounds capable of inducing apoptosis, inhibiting aromatase, disrupting tubulin congregation, and blocking crucial kinases like RET and HSP90 [3]. This guide objectively compares the efficacy of leading isoxazole derivatives and provides validated experimental protocols for evaluating their preclinical performance.

Mechanistic Divergence: Comparing Isoxazole Derivatives

Isoxazole-based compounds do not act through a single monolithic pathway; rather, their efficacy is dictated by their structural hybridization.

• HSP90 Inhibitors (e.g., Luminespib / NVP-AUY922): 3,4,5-trisubstituted isoxazoles like NVP-AUY922 act as ATP-competitive inhibitors of Heat Shock Protein 90 (HSP90). By occupying the N-terminal ATP-binding pocket, they prevent the chaperone-mediated stabilization of client oncoproteins (e.g., HER2, EGFR), leading to their proteasomal degradation [4].

• Tubulin Polymerization Inhibitors (e.g., KRIBB3): Certain isoxazole derivatives, such as KRIBB3, exhibit potent antitumoral effects by directly impacting tubulin polymerization. This disruption halts tumor cell migration and arrests cells in the G2/M phase of the cell cycle [4].

• Estrogen Receptor Alpha (ER α ) Antagonists (e.g., TTI-6): Novel thiophenyl-isoxazole hybrids, such as 5-(thiophen-2-yl)-4-(trifluoromethyl)-3-(3,4,5-trimethoxyphenyl)isoxazole (TTI-6), have been engineered to target ER α -positive breast cancer cells, offering an alternative to tamoxifen in resistant phenotypes [5].

• Epigenetic Modulators (e.g., Cinnamamide-Isoxazole Hybrids): Compounds featuring an N-hydroxy-(4-oxime)-cinnamide scaffold linked to an isoxazole core have demonstrated potent dual inhibition against Histone Deacetylases (HDAC6 and HDAC8), promoting chromatin remodeling and apoptosis in colorectal cancer models [6].

Caption: Signaling pathways of distinct isoxazole-based compounds leading to cancer cell apoptosis.

Quantitative Efficacy Comparison

To objectively evaluate the therapeutic potential of these compounds, we must compare their half-maximal inhibitory concentrations ( IC50​ ) across validated human cancer cell lines and specific enzymatic targets. The data below synthesizes recent experimental findings [4][5][6].

Compound Class / Name	Primary Target	Tested Cell Line / Enzyme	Efficacy ( IC50​ / Ki​ )	Key Mechanistic Outcome
Luminespib (NVP-AUY922)	HSP90 (ATP Pocket)	Lung / Breast Carcinoma	Low Nanomolar	Degradation of HER2/EGFR; Broad-spectrum cytotoxicity.
Cinnamamide-Isoxazole (Cmpd 1)	Unknown (Cytotoxic)	HCT116 (Colorectal)	0.35μM	Strong anti-proliferative effect.
Cinnamamide-Isoxazole (Cmpd 2)	HDAC6 / HDAC8	HCT116 / NCI-H460	0.175μM (HDAC6)	Epigenetic modulation; Apoptosis induction.
Thiophenyl-Isoxazole (TTI-6)	ER α Receptor	MCF-7 (Breast Cancer)	1.91μM	Selective cytotoxicity in ER α breast cancer cells.
Chalcone-Isoxazole (Cmpd 55)	Multi-target	DU-145 (Prostate)	5−8μg/mL	Inhibition of tumor cell migration and invasion.
KRIBB3	Tubulin	Various Solid Tumors	High Potency	Inhibition of tubulin polymerization; G2/M arrest.

Note: Hybridization of the isoxazole core with chalcones, indoles, or cinnamamides consistently lowers the IC50​ from the micromolar to the sub-micromolar range, indicating synergistic pharmacodynamic effects.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of isoxazole derivatives requires a multi-tiered, self-validating experimental workflow. The following protocols are designed to establish causality between target engagement and phenotypic outcomes.

Caption: Self-validating experimental workflow for evaluating isoxazole anticancer efficacy.

Protocol A: Target Engagement via HSP90 ATPase Activity Assay

Purpose: To confirm that the cytotoxicity of 3,4,5-isoxazole derivatives is causally linked to direct HSP90 inhibition rather than off-target toxicity. Causality Principle: HSP90 requires ATP hydrolysis to fuel its chaperone cycle. By measuring the release of inorganic phosphate ( Pi​ ), we can directly quantify the compound's ability to block the ATP-binding pocket.

• Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 50 mM NaCl, 5 mM MgCl2​ , 1 mM DTT, 0.01% NP-40).

• Protein Incubation: Incubate 1 μM recombinant human HSP90 α with varying concentrations of the isoxazole derivative (e.g., 1 nM to 10 μM ) in a 96-well plate for 30 minutes at room temperature.

• Reaction Initiation: Add 1 mM ATP to all wells to initiate the hydrolysis reaction. Incubate at 37°C for 3 hours.

• Colorimetric Detection: Add Malachite Green reagent to halt the reaction. The reagent forms a complex with the released Pi​ , shifting the absorbance.

• Quantification: Read absorbance at 620 nm using a microplate reader. Calculate the IC50​ using non-linear regression. Self-Validation: A known inhibitor (e.g., Radicicol) must be run concurrently as a positive control to validate assay sensitivity.

Protocol B: Apoptosis Profiling via Annexin V/PI Flow Cytometry

Purpose: To determine if the reduction in cell viability (observed in standard MTT assays) is driven by programmed cell death (apoptosis) or non-specific necrosis. Causality Principle: Isoxazole-induced tubulin disruption or ER α antagonism triggers the intrinsic apoptotic cascade. Annexin V binds to externalized phosphatidylserine (an early apoptosis marker), while Propidium Iodide (PI) stains DNA in cells with compromised membranes (late apoptosis/necrosis).

• Cell Culture & Treatment: Seed MCF-7 or HCT116 cells ( 2×105 cells/well) in 6-well plates. Treat with the isoxazole compound at 1× and 3× its established IC50​ for 48 hours.

• Harvesting: Collect both floating (apoptotic) and adherent cells using enzyme-free dissociation buffer to prevent artificial membrane damage.

• Staining: Wash cells twice in cold PBS, resuspend in 100μL of 1× Annexin V Binding Buffer. Add 5μL of FITC-Annexin V and 5μL of PI. Incubate for 15 minutes in the dark at room temperature.

• Acquisition: Add 400μL of Binding Buffer and analyze immediately via flow cytometry (e.g., BD FACSCanto II), capturing at least 10,000 events per sample.

• Data Interpretation: Plot FITC (x-axis) vs. PI (y-axis).

  • Lower Right Quadrant (Annexin V+ / PI-): Early Apoptosis.

  • Upper Right Quadrant (Annexin V+ / PI+): Late Apoptosis.

  • Self-Validation: A dose-dependent shift from the lower-left (live cells) to the right quadrants confirms the mechanism of action.

Conclusion & Future Perspectives

The isoxazole scaffold is far from a static chemical entity; it is a highly tunable pharmacophore. While early-generation isoxazoles faced challenges with pharmacokinetic-pharmacodynamic (PK/PD) mismatches and off-target toxicity, the current paradigm of creating hybrid molecules (e.g., indole-isoxazoles, chalcone-isoxazoles, and thiophenyl-isoxazoles) has drastically improved target selectivity [7]. By strategically appending the isoxazole ring to known pharmacophores, researchers are successfully lowering IC50​ values into the nanomolar range while mitigating the resistance profiles commonly seen with traditional chemotherapeutics.

References

• BenchChem.
• NIH PubMed.
• NIH PubMed. "Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies."
• ChemicalBook.
• RSC. "5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα."
• Arab Journal of Chemistry. "Natural products-isoxazole hybrids: A review of developments in medicinal chemistry."
• Academia.edu. "Synthesis of hybrid molecules of isoxazole derivatives in search of new anticancer drugs - A review."

A Senior Application Scientist's Guide to Evaluating the Antimicrobial Spectrum of Newly Synthesized Isoxazoles

Foreword

The relentless rise of antimicrobial resistance (AMR) constitutes a critical threat to global public health, compelling the scientific community to accelerate the discovery of novel therapeutic agents.[1] Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the isoxazole ring has proven to be a remarkably versatile and privileged structure.[2] Isoxazole derivatives have demonstrated a vast range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties, making them a focal point of drug discovery efforts.[3][4][5][6][7][8]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a comprehensive framework for the systematic evaluation of newly synthesized isoxazoles. As a Senior Application Scientist, my objective is to explain not only how to conduct these experiments but why each step is critical for generating robust, reproducible, and meaningful data. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system, grounded in authoritative standards.

The Foundational Principle: Antimicrobial Susceptibility Testing (AST)

The primary goal of in vitro antimicrobial susceptibility testing is to determine the minimum concentration of a drug that can inhibit the visible growth of a microorganism. This value, the Minimum Inhibitory Concentration (MIC), is the gold standard for quantifying the potency of an antimicrobial agent.[2][9][10] The two most widely recognized and standardized methodologies for determining MIC are broth dilution and agar disk diffusion, with guidelines meticulously curated by bodies such as the Clinical and Laboratory Standards Institute (CLSI).[11][12][13] Adherence to these standards is not merely a suggestion; it is a prerequisite for data integrity and comparability across different studies and laboratories.

Experimental Design: A Step-by-Step Protocol with Rationale

A successful evaluation hinges on a meticulously planned experiment. Here, we outline the critical workflows, emphasizing the scientific reasoning that underpins each stage.

Selection of Microbial Strains and Standard Drugs

The "What": Your panel should include a representative selection of clinically relevant pathogens. For a broad-spectrum evaluation, this must include:

• Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 29213), Bacillus subtilis (e.g., ATCC 6633).

• Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).

• Fungal pathogens: Candida albicans (e.g., MTCC 227), Aspergillus niger (e.g., MTCC 282).[14]

The "Why": Using standardized strains from recognized culture collections (like ATCC or MTCC) is non-negotiable. It ensures reproducibility and allows your results to be benchmarked against a global standard. The chosen panel provides a robust test of spectrum, challenging your compounds against diverse cell wall structures and resistance mechanisms.

Comparative Standards: The performance of novel isoxazoles must be contextualized against established, FDA-approved drugs.

• For bacteria: Ciprofloxacin, Benzyl Penicillin, Cloxacillin.[14][15][16]

• For fungi: Fluconazole, Ketoconazole.[14]

Protocol 1: Standardized Inoculum Preparation

The "Why": The final density of microorganisms in the assay is a critical variable that directly impacts the MIC. Too high an inoculum can overwhelm the antimicrobial agent, leading to falsely high (and discouraging) MIC values. Too low an inoculum can suggest a potency that is not real. The 0.5 McFarland turbidity standard is the universally accepted method to standardize the starting bacterial concentration to approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.

Step-by-Step Methodology:

• Colony Selection: From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test organism using a sterile loop.

• Suspension: Transfer the colonies into a tube of sterile saline or a suitable broth medium (e.g., Mueller-Hinton Broth).

• Turbidity Adjustment: Vortex the suspension thoroughly. Compare its turbidity visually against a 0.5 McFarland standard. Adjust the turbidity by adding more bacteria or more sterile saline/broth until it matches the standard.

• Final Dilution: This standardized suspension must be further diluted as specified in the subsequent assay protocols to achieve the final target inoculum.

Caption: Workflow for preparing a standardized microbial inoculum.

Protocol 2: Broth Microdilution for MIC Determination

The "Why": This method is the quantitative workhorse of antimicrobial testing.[9] It provides a discrete numerical value for the MIC (e.g., in µg/mL), allowing for direct and precise comparison between compounds and against standards. The 96-well plate format is efficient for testing multiple compounds and concentrations simultaneously.

Step-by-Step Methodology:

• Plate Preparation: Add 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) to all wells of a 96-well microtiter plate.

• Compound Preparation: Create stock solutions of your synthesized isoxazoles and standard drugs in a suitable solvent (e.g., DMSO).

• Serial Dilution: Add 100 µL of your compound stock solution to the first column of wells. Mix well, and then transfer 100 µL from this column to the next, creating a two-fold serial dilution across the plate. Discard the final 100 µL from the last column.

• Inoculation: Prepare the final inoculum by diluting the standardized 0.5 McFarland suspension into fresh broth so that the final concentration in each well, after adding 100 µL, will be approximately 5 x 10⁵ CFU/mL.

• Controls (Self-Validation):

  • Growth Control: Wells containing only broth and the inoculum (no drug). This must show clear turbidity.

  • Sterility Control: Wells containing only broth (no drug, no inoculum). This must remain clear.

  • Solvent Control: Wells containing broth, inoculum, and the highest concentration of the solvent (e.g., DMSO) used. This ensures the solvent itself has no antimicrobial effect.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Caption: Workflow for the quantitative broth microdilution MIC assay.

Protocol 3: Agar Disk Diffusion (Kirby-Bauer Test)

The "Why": This method is excellent for initial screening and provides a qualitative or semi-quantitative visual confirmation of antimicrobial activity.[17][18] It's based on the principle that a drug will diffuse from a paper disk into the agar, creating a concentration gradient. A larger zone of growth inhibition around the disk implies greater susceptibility of the organism to that compound.[19]

Step-by-Step Methodology:

• Plate Inoculation: Dip a sterile cotton swab into the standardized 0.5 McFarland inoculum suspension. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three different directions to ensure complete coverage.

• Drying: Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

• Disk Application: Aseptically place paper disks (6 mm diameter) impregnated with known concentrations of your isoxazoles and standard drugs onto the agar surface. Gently press each disk to ensure full contact.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area with no growth) for each disk in millimeters (mm).

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.

Data Presentation and Interpretation

Objective comparison requires clear data presentation. Summarize all quantitative results in tables for easy analysis.

Table 1: Comparative MIC Values (µg/mL) of Isoxazole Derivatives Against Bacterial Strains

Compound	S. aureus (ATCC 29213)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)	Spectrum
Isoxazole-A	4	16	>128	Gram-positive focused
Isoxazole-B	8	8	32	Broad-spectrum
Ciprofloxacin (Std.)	1	≤0.25	1	Broad-spectrum
Benzyl Penicillin (Std.)	≤0.12	>128	>128	Narrow-spectrum

Table 2: Comparative Zone of Inhibition (mm) Against Fungal Strains

Compound	C. albicans (MTCC 227)	A. niger (MTCC 282)
Isoxazole-C	22	18
Isoxazole-D	15	12
Fluconazole (Std.)	25	15

Interpreting the Data:

• Potency: A lower MIC value signifies higher potency. In Table 1, Isoxazole-A is more potent against S. aureus than Isoxazole-B.

• Spectrum: Assess the activity across different classes of microbes. Isoxazole-B shows activity against both Gram-positive and Gram-negative bacteria, suggesting a broad spectrum. In contrast, Isoxazole-A has a much higher MIC against E. coli and is inactive against P. aeruginosa, indicating a narrower, Gram-positive focused spectrum.

• Benchmarking: Compare your lead compounds directly to the standards. While Isoxazole-A and -B show promising activity, they are less potent than Ciprofloxacin. However, their novel structure might offer advantages against resistant strains, a key area for future investigation.

• Structure-Activity Relationships (SAR): Analyze how chemical modifications between your derivatives (e.g., Isoxazole-A vs. -B) correlate with changes in activity. Studies have shown that electron-withdrawing groups like chloro or nitro moieties, or groups like methoxy at specific positions on the phenyl rings, can enhance antimicrobial activity.[6][20] This analysis is crucial for guiding the next round of chemical synthesis and optimization.

Future Directions: Beyond Initial Screening

A promising MIC is a gateway, not a destination. The logical next steps to build a compelling drug development profile include:

• Mechanism of Action Studies: Investigate how the compound works. Does it disrupt the cell wall, inhibit DNA synthesis, or target another pathway?

• Cytotoxicity Assays: Assess the compound's toxicity against mammalian cell lines to determine its therapeutic index.

• Time-Kill Assays: Determine if the compound is bactericidal (kills the bacteria) or bacteriostatic (inhibits growth).

• In Vivo Efficacy Studies: Test the compound's effectiveness in an animal model of infection.

By following this comprehensive, rationale-driven guide, you can ensure that your evaluation of novel isoxazoles is scientifically sound, producing high-quality, defensible data that can confidently guide the future of your drug discovery program.

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• OIE - World Organisation for Animal Health. (n.d.). Laboratory Methodologies for Bacterial Antimicrobial Susceptibility Testing. [Link]

• Sethi, P., et al. (2024). Antimicrobial activity of isoxazole derivatives: A brief overview. ResearchGate. [Link]

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• Chikkula, K. V., et al. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics. [Link]

• Vudumula, U., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Pharmaceuticals. [Link]

• Patel, T. P., et al. (2012). Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Scholars Research Library. [Link]

• Gomha, S. M., et al. (2023). Synthesis, antimicrobial and antioxidant activities of some new pyrazolo[1,5-a]pyrimidine and imidazo[1,2-b]pyrazole derivatives based isoxazole. Journal of the Iranian Chemical Society. [Link]

• Sharma, S., et al. (2024). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry. [Link]

• Kumari, V. S. A., et al. (2022). A Brief Review on Isoxazole Derivatives as Antibacterial Agents. International Journal of Research and Review. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. [Link]

• CHAIN. (2016). Antimicrobial Susceptibility Testing (CLSI) (Master) Version 1.01. [Link]

• Al-Warhi, T., et al. (2024). Bioactivity of novel isoxazole-fused heterocycles: comprehensive antimicrobial, antioxidant activities, SwissADME predictions, molecular docking, and DFT analysis. Scientific Reports. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. [Link]

• Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

• Scientific Research Publishing. (n.d.). Clinical & Laboratory Standards Institute CLSI Guidelines (2019) CLSI M100-ED29 2019 Performance Standards for Antimicrobial Susceptibility Testing. 29th Edition. [Link]

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• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Antimicrobial Susceptibility Testing - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 18. mdpi.com [mdpi.com]
• 19. chainnetwork.org [chainnetwork.org]
• 20. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]

Safety & Regulatory Compliance

3-Cyclopropyl-5-ethyl-4-methylisoxazole proper disposal procedures

Standard Operating Procedure: Handling, Decontamination, and Disposal of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

As researchers and drug development professionals, ensuring the integrity of our experimental workflows extends directly to how we manage the lifecycle of our chemical inventory. 3-Cyclopropyl-5-ethyl-4-methylisoxazole (CAS: 24106-63-6) is a highly specialized heterocyclic building block[1]. While it offers immense value in medicinal chemistry—particularly in the synthesis of rigid, target-specific scaffolds[2]—its disposal and handling require rigorous adherence to safety protocols to mitigate flammability risks and environmental toxicity.

This guide provides a self-validating system for the operational handling, post-reaction quenching, and EPA-compliant disposal of this compound.

Physicochemical Properties & Hazard Profile

To design a safe handling and disposal protocol, we must first understand the physicochemical behavior of the molecule. The isoxazole ring is stable under standard conditions but can become highly reactive under strong reductive or basic conditions[2]. Furthermore, low-molecular-weight isoxazole derivatives are generally volatile and highly flammable[3].

Table 1: Physicochemical and Hazard Profile of 3-Cyclopropyl-5-ethyl-4-methylisoxazole

Parameter	Data / Classification	Operational Implication (Causality)
CAS Number	24106-63-6[1]	Essential for accurate SDS tracking, inventory management, and EPA waste manifesting.
Molecular Formula	C9H13NO[1]	The high carbon/nitrogen content dictates that combustion will produce hazardous nitrogen oxides (NOx).
Molecular Weight	151.21 g/mol	Used to calculate stoichiometric quenching equivalents and waste stream concentrations.
Flammability	Highly Flammable (Category 2)*[3]	Requires the grounding/bonding of all receiving equipment and the strict use of non-sparking tools[3].
EPA Waste Class	Unlisted Hazardous Waste[4]	Must be evaluated for ignitability (D001 characteristic) prior to disposal[4].

*Based on the general hazard classification for the parent isoxazole scaffold.

Experimental Protocol: Post-Reaction Quenching & Waste Segregation

Improper quenching of isoxazole-containing reactions can lead to exothermic ring-opening, generating reactive intermediates and volatile organic compound (VOC) emissions. The following protocol ensures safe isolation and waste segregation.

Objective: Safely quench reaction mixtures containing 3-Cyclopropyl-5-ethyl-4-methylisoxazole while separating the organic waste stream from the aqueous stream for compliant disposal.

Step-by-Step Methodology:

• Thermodynamic Control: Transfer the reaction vessel to a fume hood and cool to 0–5 °C using an ice-water bath.

  • Causality: Lowering the temperature minimizes the vapor pressure of the volatile isoxazole derivative and suppresses the thermodynamics of the exothermic quench.

• Buffered Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) dropwise via an addition funnel.

  • Causality: NH₄Cl provides a mild, buffered proton source that safely neutralizes unreacted bases without causing extreme pH shifts that could prematurely degrade the isoxazole ring[2].

• Phase Extraction: Add an appropriate extraction solvent (e.g., Ethyl Acetate for non-halogenated streams). Agitate gently to prevent emulsion formation and allow phase separation.

• Waste Segregation:

  • Organic Phase: Contains the 3-Cyclopropyl-5-ethyl-4-methylisoxazole residue. Transfer to a designated, clearly labeled "Non-Halogenated Organic Waste" container.

  • Aqueous Phase: Transfer to an "Aqueous Chemical Waste" container.

  • Causality: The EPA strictly prohibits the sewering of pharmaceutical intermediates and chemical waste[4]. Segregating halogenated from non-halogenated waste prevents the formation of dioxins during incineration and reduces disposal costs.

• Secondary Containment: Store all sealed waste containers in secondary containment trays within a grounded, explosion-proof flammable storage cabinet[3].

Proper Disposal Procedures & Logistics

Once 3-Cyclopropyl-5-ethyl-4-methylisoxazole has been segregated into a waste stream, it must be processed according to federal environmental regulations.

• Primary Containment: Use high-density polyethylene (HDPE) or glass carboys. Do not use metal containers if the waste stream contains corrosive byproducts, as this can compromise the container's integrity.

• Labeling: All containers must be labeled with the exact chemical constituents, the CAS number (24106-63-6)[5], and the accumulation start date.

• Final Disposal Route (Incineration): The preferred and legally compliant method for disposing of isoxazole derivatives is high-temperature incineration at an EPA-approved facility[4].

  • Causality: Because the molecule contains a nitrogen atom in its heterocycle, standard combustion can release toxic NOx gases. Regulated hazardous waste incinerators utilize specialized NOx scrubbers to neutralize these emissions before they reach the atmosphere[6].

Waste Segregation Logical Workflow

Figure 1: Segregation and disposal logical workflow for isoxazole-derivative chemical waste.

Spill Response and Decontamination

In the event of an accidental spill of 3-Cyclopropyl-5-ethyl-4-methylisoxazole, immediate containment is prioritized over chemical neutralization due to the compound's volatility and flammability.

• Evacuation & Ventilation: Immediately evacuate personnel from the immediate area. Increase fume hood exhaust or room ventilation.

  • Causality: Rapid ventilation disperses flammable vapors, keeping the local atmospheric concentration below the Lower Explosive Limit (LEL)[3].

• PPE Escalation: Responders must don a chemically resistant suit, double nitrile gloves, and a full-face respirator equipped with organic vapor cartridges[6].

• Inert Containment: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or dry sand).

  • Causality: Inert absorbents prevent the spread of the liquid and suppress vapor release without triggering an unintended exothermic reaction[3].

• Safe Collection: Use strictly non-sparking tools (e.g., beryllium-copper or plastic scoops) to transfer the absorbed mixture into a wide-mouth HDPE hazardous waste container.

  • Causality: Friction sparks from standard steel tools can easily ignite the volatile vapor blanket sitting just above the spill[3].

• Surface Decontamination: Wash the affected surface with a mild detergent and water. Collect all rinsate and dispose of it as hazardous aqueous waste.

References

• Title: SAFETY DATA SHEET - Isoxazole Source: Fisher Scientific URL: 3

• Title: Controlling Occupational Exposure to Hazardous Drugs Source: Occupational Safety and Health Administration (OSHA) URL: 6

• Title: The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches Source: National Institutes of Health (NIH PMC) URL: 2

• Title: A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities Source: Environmental Protection Agency (EPA) URL: 4

• Title: 24106-63-6 | 3-Cyclopropyl-5-ethyl-4-methylisoxazole Source: BLD Pharm URL: 1

• Title: Isoxazole, 3-cyclopropyl-5-ethyl-4-methyl- (8CI) Source: NextSDS URL: 5

Sources

• 1. 24106-63-6|3-Cyclopropyl-5-ethyl-4-methylisoxazole|BLD Pharm [bldpharm.com]
• 2. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. epa.gov [epa.gov]
• 5. nextsds.com [nextsds.com]
• 6. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]